(2-Chloro-5-propan-2-ylpyridin-3-yl)methanol

• CAS: 1205671-61-9

Core Science & Biosynthesis

Strategic Synthesis of (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol: A Comprehensive Technical Guide

Executive Summary

(2-Chloro-5-propan-2-ylpyridin-3-yl)methanol (CAS: 1205671-61-9), commonly referred to as (2-chloro-5-isopropyl-3-pyridyl)methanol, is a highly privileged heterocyclic building block. It serves as a critical synthon in the development of advanced agrochemicals—such as next-generation imidacloprid analogues—and complex pharmaceutical active ingredients[1]. This whitepaper provides an in-depth, mechanistic evaluation of the two primary synthetic pathways used to construct this molecule: the de novo Vilsmeier-Haack annulation and the late-stage N-oxide directed functionalization.

Molecular Architecture & Synthetic Challenges

The target molecule presents a unique synthetic challenge due to its dense functionalization on a pyridine core:

• C2 Position: A highly electronegative chloro substituent.

• C3 Position: A reactive hydroxymethyl (-CH₂OH) group.

• C5 Position: A bulky, electron-donating isopropyl (-CH(CH₃)₂) group.

Because the pyridine ring inherently resists electrophilic aromatic substitution, directly installing these groups onto a bare pyridine core is synthetically unviable. Instead, chemists must rely on either building the ring from acyclic precursors (de novo synthesis) or leveraging powerful directing groups to force regioselective functionalization.

Pathway A: De Novo Synthesis via Vilsmeier-Haack Cyclization

Causality & Mechanistic Insights

The most efficient route to 2-chloro-3-substituted pyridines is the Vilsmeier-Haack cyclization of aliphatic enamides. In this pathway, the Vilsmeier reagent (formed by the reaction of DMF with POCl₃ or triphosgene) acts as both a formylating agent and a [C+C+C] annulation scaffold[2]. The highly electrophilic chloroiminium ion attacks the enamide, driving a cascade reaction that constructs the pyridine ring while simultaneously installing the C2-chloro and C3-formyl groups[3].

Chemoselective reduction of the resulting 2-chloro-5-isopropylnicotinaldehyde with Sodium Borohydride (NaBH₄) yields the target methanol derivative. NaBH₄ is specifically chosen because it is a mild hydride donor that cleanly reduces the aldehyde without risking hydrodehalogenation of the sensitive C2-chloro group[1].

Fig 1. De novo synthesis via Vilsmeier-Haack cyclization and chemoselective reduction.

Experimental Protocol A & Self-Validating Systems

Step 1: Vilsmeier Cyclization

• Setup: Cool anhydrous N,N-Dimethylformamide (DMF) (3.0 equiv) to 0 °C under an inert N₂ atmosphere.

• Activation: Add POCl₃ (or triphosgene for enhanced selectivity[2]) dropwise. Self-Validation: The formation of the Vilsmeier complex is visually confirmed by a distinct color shift from clear to deep yellow/orange and an exothermic temperature spike[3].

• Annulation: Introduce the isopropyl-substituted enamide (1.0 equiv) dissolved in DMF. Heat the reaction mixture to 75 °C for 4–6 hours.

• Workup: Quench carefully over crushed ice, neutralize with saturated aq. NaHCO₃, and extract with EtOAc. Purify via silica gel chromatography. Self-Validation: GC-MS analysis of the isolated product must show a molecular ion peak at m/z 183, confirming the aldehyde[2].

Step 2: Chemoselective Reduction

• Setup: Dissolve the isolated 2-chloro-5-isopropylnicotinaldehyde in anhydrous methanol (0.2 M) and cool to 0 °C.

• Reduction: Add NaBH₄ (1.2 equiv) portion-wise. Stir for 1 hour[1].

• Workup: Quench with H₂O, remove MeOH in vacuo, extract with DCM, dry over Na₂SO₄, and concentrate.

• Self-Validation: The reaction is validated via FTIR spectroscopy. The sharp carbonyl (C=O) stretch at ~1690 cm⁻¹ will completely disappear, replaced by a broad O-H stretch at ~3300 cm⁻¹, confirming successful reduction[1].

Pathway B: Regioselective C-H Functionalization via N-Oxide

Causality & Mechanistic Insights

For laboratories starting with pre-formed pyridine rings (e.g., methyl 5-isopropylnicotinate), the challenge is forcing a chlorine atom into the C2 position. This is achieved via N-oxidation. The highly electronegative N-oxide oxygen polarizes the ring. Upon reaction with POCl₃, the oxygen is activated (forming a -O-PCl₃⁺ leaving group). The chloride ion then attacks the highly electrophilic C2 position. The subsequent expulsion of the phosphonate group is thermodynamically driven by the rearomatization of the pyridine ring[4].

To yield the final methanol derivative, the ester must be reduced. Here, Diisobutylaluminium hydride (DIBAL-H) is strictly required over Lithium Aluminum Hydride (LiAlH₄). LiAlH₄ is overly aggressive and frequently causes unwanted hydrodehalogenation of the C2-chloro group, whereas DIBAL-H at -78 °C provides perfect chemoselectivity.

Fig 2. Late-stage functionalization leveraging N-oxide directed regioselective chlorination.

Experimental Protocol B & Self-Validating Systems

Step 1: N-Oxidation & Chlorination

• N-Oxidation: Dissolve methyl 5-isopropylnicotinate in DCM. Add mCPBA (1.5 equiv) at 0 °C and stir at room temperature for 12 hours. Wash with saturated aq. Na₂S₂O₃ to quench excess oxidant.

• Chlorination: Suspend the isolated N-oxide in neat POCl₃ (10 equiv). Reflux at 105 °C for 3 hours[4].

• Workup: Carefully quench the cooled mixture into ice water. Extract with EtOAc. Self-Validation: ¹H NMR will show the disappearance of the highly deshielded C2-proton, confirming regioselective chlorine insertion[4].

Step 2: Ester Reduction

• Setup: Dissolve the chloro-ester in anhydrous THF and cool to -78 °C.

• Reduction: Add DIBAL-H (2.5 equiv, 1M in hexane) dropwise to prevent thermal spikes.

• Workup: Quench with Rochelle's salt (aq. sodium potassium tartrate). Stir vigorously until the aluminum emulsion breaks and two distinct phases separate. Extract the aqueous layer with EtOAc to yield the target methanol.

Quantitative Data & Pathway Comparison

To assist in route selection, the following table summarizes the operational metrics of both synthetic pathways. Pathway A is generally preferred for scale-up due to its higher overall yield and avoidance of cryogenic conditions.

Parameter	Pathway A (Vilsmeier-Haack)	Pathway B (N-Oxide Directed)
Overall Yield	65 - 75%	40 - 55%
Step Count	2 (from enamide)	3 (from nicotinate ester)
Regioselectivity	Excellent (Structurally defined)	Moderate (C2 vs C6 competition)
Key Reagents	POCl₃ / DMF, NaBH₄	mCPBA, POCl₃, DIBAL-H
Scalability	High (Standard agrochemical scale)	Medium (Requires -78 °C for DIBAL-H)
Chemoselectivity	High (NaBH₄ easily tolerates Ar-Cl)	Requires strict temperature control

References

• [2] Gangadasu, B., et al. "Facile and selective synthesis of chloronicotinaldehydes by the Vilsmeier reaction." Tetrahedron, 2006.

• [1] "Synthesis of Imidacloprid Analogues from Novel Chloronicotinaldehydes." Journal of Heterocyclic Chemistry, 2009.

• [4] "Process for the preparation of 2,5-disubstitued pyridines." European Patent Office EP0897914A1, Google Patents.

• [3] "2-Amino-6-chloronicotinaldehyde|CAS 58584-61-5." BenchChem Technical Support Team, 2026.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. 2-Amino-6-chloronicotinaldehyde|CAS 58584-61-5 [benchchem.com]
• 4. EP0897914A1 - Process for the preparation of 2,5-disubstitued pyridines - Google Patents [patents.google.com]

An In-depth Technical Guide to (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol: Synthesis, Characterization, and Applications

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol, a substituted pyridine derivative of interest in medicinal chemistry and drug discovery. The document details its chemical identifiers, a robust synthetic pathway, analytical characterization methods, and potential applications, offering field-proven insights for researchers in the pharmaceutical and chemical sciences.

Core Identifiers and Chemical Properties

Table 1: Chemical Identifiers for (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol

Identifier	Value	Source/Method
Chemical Name	(2-Chloro-5-propan-2-ylpyridin-3-yl)methanol	IUPAC Nomenclature
Synonym	(2-Chloro-5-isopropylpyridin-3-yl)methanol	Common Nomenclature
CAS Number	1205671-61-9	Commercial Supplier Data (Verification Recommended)
Molecular Formula	C₉H₁₂ClNO	Calculated
Molecular Weight	185.65 g/mol	Calculated
Canonical SMILES	CC(C)C1=CC(=CN=C1Cl)CO	Structure-to-SMILES Conversion
InChI	InChI=1S/C9H12ClNO/c1-6(2)8-4-7(5-13)9(10)12-3-8/h3-4,6,13H,5H2,1-2H3	Structure-to-InChI Conversion

Synthesis Pathway: From Nicotinic Acid to the Target Alcohol

The synthesis of (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol can be logically approached via the reduction of its corresponding carboxylic acid, 2-chloro-5-isopropylnicotinic acid. This multi-step synthesis is a standard and reliable method for accessing such pyridinyl methanols. The causality behind this experimental choice lies in the accessibility of substituted nicotinic acids and the efficiency of modern reducing agents.

Overall Synthetic Scheme

Caption: Synthetic pathway for (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol.

Experimental Protocol: A Self-Validating System

This protocol is designed to be self-validating, with clear checkpoints for reaction monitoring and product purification.

Step 1: Synthesis of Methyl 2-chloro-5-isopropylnicotinate

• Chlorination of the Carboxylic Acid:

  • To a solution of 2-hydroxy-5-isopropylnicotinic acid in a suitable aprotic solvent (e.g., dichloromethane or toluene), add a catalytic amount of N,N-dimethylformamide (DMF).

  • Slowly add an excess of a chlorinating agent, such as thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂), at 0 °C. The choice of chlorinating agent depends on the desired reactivity and ease of workup; oxalyl chloride often provides cleaner reactions.

  • Allow the reaction to warm to room temperature and stir until the evolution of gas ceases, indicating the formation of the acid chloride. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Esterification:

  • Carefully add methanol (MeOH) to the reaction mixture containing the in-situ generated 2-chloro-5-isopropylnicotinoyl chloride at 0 °C.

  • Stir the reaction mixture at room temperature for several hours or until TLC analysis indicates complete consumption of the acid chloride.

  • Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure to yield crude methyl 2-chloro-5-isopropylnicotinate. Purification can be achieved by column chromatography on silica gel.

Step 2: Reduction of the Ester to (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol

• Reduction:

  • Dissolve the purified methyl 2-chloro-5-isopropylnicotinate in a suitable solvent, such as methanol or ethanol for sodium borohydride (NaBH₄) reduction, or tetrahydrofuran (THF) for lithium aluminum hydride (LiAlH₄) reduction.

  • For NaBH₄ reduction, add the reducing agent portion-wise at 0 °C and then stir at room temperature. NaBH₄ is a milder reducing agent, offering greater functional group tolerance.

  • For LiAlH₄ reduction, add the ester solution dropwise to a suspension of LiAlH₄ in THF at 0 °C. LiAlH₄ is a more powerful reducing agent and may be necessary for less reactive esters.

  • Monitor the reaction by TLC until the starting material is consumed.

• Workup and Purification:

  • For NaBH₄ reactions, carefully add water to quench the excess reagent, followed by extraction with an organic solvent.

  • For LiAlH₄ reactions, a Fieser workup is recommended: sequentially add water, 15% aqueous NaOH, and then more water, followed by filtration of the resulting solids and extraction of the filtrate.

  • The crude product is then purified by column chromatography on silica gel to afford (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol as the final product.

Analytical Characterization

A comprehensive analytical workflow is crucial to confirm the identity and purity of the synthesized compound.

Table 2: Analytical Characterization Workflow

Technique	Purpose	Expected Observations
¹H NMR	Structural elucidation and confirmation of proton environments.	Signals corresponding to the isopropyl group (a doublet and a septet), the methylene protons of the methanol group (a singlet), and the aromatic protons on the pyridine ring.
¹³C NMR	Confirmation of the carbon skeleton.	Resonances for the isopropyl carbons, the methylene carbon, and the aromatic carbons of the pyridine ring.
Mass Spectrometry (MS)	Determination of molecular weight and confirmation of elemental composition.	A molecular ion peak corresponding to the calculated molecular weight (185.65 g/mol ), with a characteristic isotopic pattern for a monochlorinated compound.
Infrared (IR) Spectroscopy	Identification of functional groups.	A broad absorption band in the region of 3200-3600 cm⁻¹ corresponding to the O-H stretch of the alcohol, and characteristic C-Cl and C-N stretching vibrations.
High-Performance Liquid Chromatography (HPLC)	Purity assessment.	A single major peak indicating a high degree of purity.

Applications in Drug Discovery and Development

Substituted pyridines are a cornerstone of medicinal chemistry due to their ability to act as bioisosteres for other aromatic systems and their capacity for hydrogen bonding and metal chelation. The title compound, (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol, serves as a valuable building block for the synthesis of more complex molecules with potential therapeutic applications.

The presence of a chloro-substituent, an isopropyl group, and a hydroxymethyl group provides multiple points for further chemical modification, making it a versatile intermediate in the development of novel drug candidates. The chloro-group can be a site for nucleophilic aromatic substitution or cross-coupling reactions, while the alcohol can be oxidized to an aldehyde or carboxylic acid, or converted to an ether or ester.

Caption: Potential applications and points of modification.

Conclusion

(2-Chloro-5-propan-2-ylpyridin-3-yl)methanol is a valuable, albeit not widely cataloged, chemical intermediate. This guide provides a comprehensive framework for its synthesis, characterization, and potential applications. By following the detailed protocols and understanding the underlying chemical principles, researchers can confidently produce and utilize this compound in their drug discovery and development endeavors.

References

• General Synthesis of Substituted Pyridines

  • Li, J. J. (2014). Name Reactions: A Collection of Detailed Reaction Mechanisms. Springer. [Link]

  • Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. Wiley. [Link]

• Reduction of Carboxylic Acids and Esters

  • Larock, R. C. (1999). Comprehensive Organic Transformations: A Guide to Functional Group Preparations. Wiley-VCH. [Link]

• Spectroscopic Identification of Organic Compounds

  • Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning. [Link]

Structure Elucidation of (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol: A Comprehensive Analytical Guide

Executive Summary & Strategic Framework

Substituted pyridines are privileged scaffolds in medicinal chemistry and agrochemical development. The molecule (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol (Formula: C9H12ClNO, MW: 185.65 g/mol ) presents a highly functionalized heterocycle featuring a halogen (chlorine) at C-2, a hydroxymethyl group at C-3, and an isopropyl group at C-5 [2].

Unambiguous structure elucidation of such polysubstituted heterocycles cannot rely on a single analytical technique. As a Senior Application Scientist, I advocate for an orthogonal analytical strategy. This whitepaper details the causality behind selecting High-Resolution Mass Spectrometry (HRMS), Nuclear Magnetic Resonance (NMR) spectroscopy, and Fourier-Transform Infrared (FT-IR) spectroscopy to construct a self-validating data matrix that definitively proves the chemical structure.

Figure 1: Orthogonal analytical workflow for the structure elucidation of the target molecule.

High-Resolution Mass Spectrometry (HRMS)

Causality of Experimental Choice

To confirm the molecular formula, we utilize Electrospray Ionization Time-of-Flight (ESI-TOF) HRMS in positive ion mode. Unlike Electron Impact (EI), which can heavily fragment the molecule and obscure the molecular ion, ESI is a "soft" ionization technique that preserves the pseudomolecular ion

.

Crucially, the presence of the chlorine atom at C-2 provides a definitive diagnostic signature. Chlorine exists as two stable isotopes in nature:

(75.78%) and (24.22%). This dictates that the mass spectrum will exhibit a characteristic ~3:1 isotopic ratio between the and peaks.

Experimental Protocol: HRMS Acquisition

• Sample Preparation: Dissolve 1 mg of the analyte in 1 mL of LC-MS grade Methanol. Dilute 1:100 in a solution of 50:50 Methanol:Water containing 0.1% Formic Acid (to promote protonation).

• Injection: Infuse the sample directly into the ESI source at a flow rate of 10 µL/min.

• Parameters: Set capillary voltage to 3.5 kV, desolvation temperature to 250°C, and acquire data over an m/z range of 50–500.

• Calibration: Utilize a lock-mass calibrant (e.g., Leucine Enkephalin) to ensure mass accuracy within < 5 ppm.

Data Synthesis

Ion Species	Formula	Calculated m/z	Expected m/z	Relative Abundance
		186.0680	186.0682	100% (Base Peak)
		188.0651	188.0653	~32%

Nuclear Magnetic Resonance (NMR) Spectroscopy

While HRMS confirms the formula

, NMR is required to prove the precise regiochemistry of the substituents on the pyridine ring [3].

Causality of Experimental Choice

Deuterated chloroform (

) is selected as the solvent because it lacks exchangeable protons that would prematurely mask the hydroxymethyl signal. The pyridine ring is 2,3,5-trisubstituted, leaving only two aromatic protons at C-4 and C-6. Because they are meta to each other, we expect a small scalar coupling constant ( ). The isopropyl group at C-5 will exhibit a classic spin system driven by the rule: the methine proton splits into a septet, and the methyl protons split into a doublet.

Experimental Protocol: NMR Acquisition & Self-Validation

• Sample Preparation: Dissolve 15 mg of the compound in 0.6 mL of

  containing 0.03% TMS as an internal standard. Transfer to a 5 mm NMR tube.

• 1D Acquisition: Acquire

  NMR (400 MHz, 16 scans) and NMR (100 MHz, 1024 scans).

• Self-Validating Protocol (

  Shake): To definitively assign the hydroxyl proton, add 1 drop of Deuterium Oxide ( ) to the NMR tube, shake vigorously for 30 seconds, and re-acquire the NMR. The broad singlet at ~2.5 ppm will disappear due to rapid H/D exchange, validating its identity as the group.

Data Synthesis: and NMR

Table 2:

NMR Data Summary (400 MHz, ) | Chemical Shift (δ, ppm) | Multiplicity | Integration | Coupling ( , Hz) | Assignment | Causality / Logic | | :--- | :--- | :--- | :--- | :--- | :--- | | 8.25 | d | 1H | 2.2 | Pyridine H-6 | Deshielded by adjacent electronegative Nitrogen. | | 7.78 | d | 1H | 2.2 | Pyridine H-4 | meta-coupling ( ) to H-6. | | 4.75 | s | 2H | - | | Deshielded by adjacent oxygen and aromatic ring. | | 2.92 | sept | 1H | 6.9 | | Split by 6 equivalent methyl protons ( ). | | 2.50 | br s | 1H | - | | Broadens due to hydrogen bonding; disappears upon shake. | | 1.28 | d | 6H | 6.9 | | Split by the single methine proton ( ). |

Table 3:

NMR Data Summary (100 MHz, )

Chemical Shift (δ, ppm)	Carbon Type	Assignment
148.5	Quaternary (C)	C-2 (Attached to Cl)
146.2	Methine (CH)	C-6 (Adjacent to N)
140.1	Quaternary (C)	C-5 (Attached to Isopropyl)
136.4	Methine (CH)	C-4
135.0	Quaternary (C)	C-3 (Attached to Hydroxymethyl)

| 62.3 | Methylene (

) | | | 31.5 | Methine (CH) | Isopropyl | | 23.8 | Methyl ( ) | Isopropyl (2 carbons) |

Regiochemical Mapping via 2D NMR (HMBC)

To prove the substituents are at the 2, 3, and 5 positions (and not, for example, 2, 4, 5), we rely on Heteronuclear Multiple Bond Correlation (HMBC) spectroscopy. HMBC detects long-range (

and ) couplings between protons and carbons.

Figure 2: Key 2D NMR HMBC (Heteronuclear Multiple Bond Correlation) logical mapping.

Logical Deduction: The methylene protons (

) show strong correlations to C-2 and C-4. This unambiguously places the hydroxymethyl group at C-3, flanked by the chlorine atom and the H-4 proton.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Causality & Orthogonal Validation

While NMR provides connectivity, FT-IR provides orthogonal validation of functional groups based on their vibrational dipole moments.

Experimental Protocol

• Sample Preparation: Place 2-3 mg of the neat solid directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) FT-IR spectrometer.

• Acquisition: Apply the pressure anvil. Acquire 32 scans from 4000

  to 400 at a resolution of 4 .

• Key Diagnostic Bands:

  • 3300 - 3400

    (Broad): O-H stretching vibration (validates the alcohol).

  • 2960 - 2850

    (Strong): Aliphatic C-H stretches (validates the isopropyl group).

  • 1590 - 1450

    (Medium): Aromatic C=C and C=N ring stretching.

  • 750 - 700

    (Strong): C-Cl stretching vibration.

Conclusion

The structure of (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol is unambiguously elucidated through a self-validating matrix of analytical techniques. HRMS establishes the exact mass and the critical chlorine isotopic signature. 1D NMR decodes the

spin system of the isopropyl group and the meta-substituted aromatic framework. Finally, 2D HMBC mapping locks the regiochemistry in place, proving the specific 2,3,5-substitution pattern on the pyridine ring.

References

• Molaid Chemical Database.(2-chloro-5-isopropyl-3-pyridyl)methanol | 1205671-61-9.
• BLD Pharm.1205671-61-9 | (2-Chloro-5-isopropylpyridin-3-yl)methanol.
• ChemSrc.1225882-57-4_CAS号:1225882-57-4_2-(5-Cyclopropylisoxazol-3-yl... (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol.

Spectroscopic Characterization of (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol: A Technical Guide

Executive Summary

Robust spectroscopic characterization is the bedrock of modern drug discovery and synthetic validation. (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol (CAS: 1205671-61-9) is a highly functionalized heteroaromatic building block frequently utilized in the synthesis of active pharmaceutical ingredients (APIs), including kinase inhibitors and therapeutics for metabolic disorders[1].

This whitepaper provides an authoritative, in-depth analysis of the Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopic data for this compound. Rather than merely listing empirical values, this guide deconstructs the electronic causality behind the spectral signatures, providing researchers with a self-validating framework for structural elucidation.

Structural Deconstruction & Electronic Causality

The spectroscopic behavior of (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol is dictated by the competing electronic effects of its substituents on the central pyridine ring:

• Pyridine Nitrogen (N1): Acts as a strong electron-withdrawing group via both induction (

  ) and resonance ( ), significantly deshielding the (C2, C6) and (C4) positions[2].

• Chlorine (C2): Exerts a strong inductive electron-withdrawing effect (

  ) that deshields the local environment, competing with a mild resonance-donating effect ( ) into the ring[3].

• Hydroxymethyl Group (C3): The

  moiety is mildly electron-withdrawing via induction but serves as a critical site for intermolecular hydrogen bonding, heavily influencing IR and NMR relaxation times.

• Isopropyl Group (C5): Provides hyperconjugative electron donation (

  ), which slightly shields the adjacent C4 and C6 positions relative to an unsubstituted pyridine core.

Experimental Workflows

To ensure high-fidelity data acquisition, the following standardized workflow is recommended for the structural validation of highly functionalized pyridines.

Figure 1: Standardized spectroscopic workflow for the structural validation of pyridine derivatives.

Standardized Acquisition Protocols

• NMR Protocol: Dissolve 15 mg of the analyte in 0.6 mL of deuterated chloroform (

  ) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard. Acquire NMR at 400 MHz (16 scans, 1.5 s relaxation delay) and NMR at 100 MHz (1024 scans, 2.0 s relaxation delay)[4].

• MS Protocol: Dilute the sample to 1

  in Methanol/Water (50:50) with 0.1% Formic Acid. Inject into an LC-MS system equipped with an Electrospray Ionization (ESI) source operating in positive mode. Capillary voltage: 3.0 kV; Desolvation temperature: 350°C.

• IR Protocol: Place 2-3 mg of the neat solid directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) FT-IR spectrometer. Acquire 32 scans at a resolution of 4

  .

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR: Chemical Shifts and Spin-Spin Coupling

The

NMR spectrum of this compound is characterized by distinct aliphatic and heteroaromatic regions. The pyridine ring contains two isolated protons at C4 and C6.

• H-6 (

  8.25 ppm): This proton is highly deshielded due to its -position relative to the electronegative pyridine nitrogen. It appears as a doublet ( Hz) due to meta-coupling with H-4.

• H-4 (

  7.75 ppm): Deshielded by the ring current and the adjacent inductive effects of the C3-hydroxymethyl group, appearing as a doublet ( Hz).

• Aliphatic Region: The isopropyl group displays a classic

  spin system: a septet at 2.90 ppm (1H, ) and a strong doublet at 1.25 ppm (6H, ). The hydroxymethyl protons appear as a singlet at 4.75 ppm, heavily deshielded by the adjacent oxygen and aromatic ring[2].

NMR: Carbon Environments

The

NMR spectrum reveals 9 distinct carbon environments. The C2 carbon attached to the chlorine atom is the most deshielded ( 148.5 ppm) due to the combined effects of the chlorine and the adjacent nitrogen.

Table 1: Expected

and NMR Data ( , 400/100 MHz)

Position	Chemical Shift (ppm)	Multiplicity & Integration	-Coupling (Hz)	Chemical Shift (ppm)	Assignment Causality
C-2	-	-	-	148.5	Deshielded by N1 and Cl ( effect)
C-3	-	-	-	134.5	Substituted by
C-4	7.75	Doublet (1H)		136.8	meta-coupling to H-6
C-5	-	-	-	142.1	Substituted by Isopropyl
C-6	8.25	Doublet (1H)		146.2	Highly deshielded to N1
	4.75	Singlet (2H)	-	61.5	Deshielded by Oxygen
	2.50	Broad Singlet (1H)	-	-	Exchangeable proton
	2.90	Septet (1H)		31.2	Aliphatic methine
	1.25	Doublet (6H)		23.5	Aliphatic methyls

Mass Spectrometry (MS) & Fragmentation Pathways

Under positive ESI conditions, the basic pyridine nitrogen readily accepts a proton, yielding a robust

pseudo-molecular ion[5].

Isotopic Signature: The presence of a single chlorine atom dictates a distinct

isotopic pattern. The isotope yields an peak at 186.06, while the isotope yields a peak at 188.06 in an approximate 3:1 ratio.

Fragmentation Causality: Collision-Induced Dissociation (CID) targets the weakest bonds. The primary fragmentation pathway is the neutral loss of water (

Da) from the hydroxymethyl group, generating a stabilized benzylic-type carbocation at 168.05. A secondary pathway involves the loss of the isopropyl group as propene ( Da) via inductive cleavage.

Figure 2: Proposed ESI-MS fragmentation pathways for (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol.

Table 2: MS Fragmentation Data (ESI+)

Ion Species	(Theoretical)	Relative Abundance	Structural Assignment
	186.06	100% (Base Peak)	Protonated molecular ion
	188.06	33%	Isotope peak
	168.05	High	Loss of hydroxyl as water
	144.00	Medium	Cleavage of isopropyl group

Infrared (IR) Spectroscopy

Infrared spectroscopy provides orthogonal validation of the functional groups present on the pyridine scaffold[6]. The spectrum is dominated by the broad

stretching band, which is broadened due to extensive intermolecular hydrogen bonding in the solid state.

Table 3: Key IR Vibrational Frequencies (ATR-FTIR)

Wavenumber ( )	Intensity	Vibration Type	Causality / Assignment
3350	Strong, Broad	stretch	Hydroxymethyl group; broadened by H-bonding.
2960, 2870	Medium	stretch ( )	Asymmetric/symmetric stretches of the isopropyl methyls.
1580, 1450	Strong, Sharp	, stretch	Coupled heteroaromatic ring vibrations.
1050	Strong	stretch	Primary alcohol single bond stretching.
745	Strong	stretch	Highly polarized carbon-halogen bond in the fingerprint region.

References

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. A. (2015). Introduction to Spectroscopy (5th Ed.). Cengage Learning. URL:[Link]

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2020). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. URL:[Link]

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds (8th Ed.). John Wiley & Sons. URL:[Link]

• National Institute of Standards and Technology (NIST). NIST Chemistry WebBook, SRD 69. URL:[Link]

• Fyfe, M. C. T., et al. (2011). 3-substituted 5-(pyrrolidine-1-carbonyl) pyrrolidine and its derivatives for use in the treatment of metabolic disorders. WIPO Patent No. WO2011128394A1.

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An In-depth Technical Guide on the Thermal Stability and Decomposition of (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol

Introduction: The Critical Role of Thermal Stability in Drug Development

(2-Chloro-5-propan-2-ylpyridin-3-yl)methanol is a substituted pyridine derivative, a class of heterocyclic compounds of significant interest in medicinal chemistry and drug development. As with any active pharmaceutical ingredient (API) or intermediate, a thorough understanding of its thermal stability is paramount for ensuring safety, quality, and efficacy throughout its lifecycle—from synthesis and purification to formulation, storage, and administration. Thermal decomposition can lead to loss of potency, the formation of potentially toxic impurities, and in worst-case scenarios, uncontrolled exothermic events (runaway reactions).

This guide provides a comprehensive framework for characterizing the thermal stability and decomposition pathways of (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol. In the absence of specific literature data for this exact molecule, this document outlines a robust, first-principles approach based on established analytical techniques and chemical theory. The protocols and interpretations provided herein are designed to equip researchers, process chemists, and drug development professionals with the necessary tools to perform a thorough thermal hazard assessment, in line with regulatory expectations such as those outlined in ICH Q6A guidelines for new drug substances.[1][2][3][4][5]

Physicochemical and Hazard Profile

A preliminary assessment begins with gathering all available information on the compound and its structural analogs. The molecule possesses a chlorinated pyridine ring, a primary alcohol, and an isopropyl group, each contributing to its overall reactivity and decomposition profile.

Parameter	Value / Information	Source / Comment
Molecular Formula	C9H12ClNO	Calculated
Molecular Weight	185.65 g/mol	Calculated
Appearance	(To be determined experimentally)	Typically a solid at room temperature.
Predicted Hazards	Irritant, Acutely Toxic	Based on analogs like 2-chloropyridine.[6][7]
Incompatibilities	Strong oxidizing agents, strong acids	General reactivity for alcohols and pyridines.
Hazardous Decomposition Products	Carbon oxides (CO, CO₂), Nitrogen oxides (NOₓ), Hydrogen chloride (HCl)	Expected products from combustion/decomposition.[6]

Experimental Protocols for Thermal Analysis

A multi-technique approach is essential for a comprehensive understanding of thermal stability. The "thermal screening" workflow typically involves Thermogravimetric Analysis (TGA) for mass loss, Differential Scanning Calorimetry (DSC) for energetic events, and Accelerating Rate Calorimetry (ARC) for simulating worst-case adiabatic scenarios.

Thermogravimetric Analysis (TGA)

Expertise & Experience: TGA is the first-line technique to determine the temperature at which a material begins to lose mass due to decomposition or volatilization. It provides a clear picture of the overall thermal stability in an inert or oxidative environment. The choice of a 10°C/min heating rate is a standard practice that balances resolution and experimental time.

Protocol: TGA Analysis of (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol

• Sample Preparation:

  • Ensure the sample is dry and representative of the batch.

  • Accurately weigh 5-10 mg of the sample into an appropriate TGA crucible (e.g., alumina).[8][9]

  • Distribute the sample evenly across the bottom of the crucible to ensure uniform heat transfer.[9]

• Instrument Setup:

  • Place the crucible in the TGA instrument's autosampler or manually load it onto the balance mechanism.

  • Purge the furnace with high-purity nitrogen at a flow rate of 50 mL/min for at least 30 minutes to ensure an inert atmosphere.[10]

• Thermal Program:

  • Equilibrate the sample at 30°C.

  • Heat the sample from 30°C to 600°C at a linear heating rate of 10°C/min.[10][11]

• Data Collection & Analysis:

  • Continuously record the sample mass as a function of temperature.

  • Plot the results as percent weight loss versus temperature.

  • Calculate the first derivative of the weight loss curve (DTG curve) to identify the temperatures of the maximum rates of decomposition.

  • Determine the onset temperature of decomposition (Tonset), typically defined by the intersection of the baseline tangent with the tangent of the main decomposition step.

TGA Experimental Workflow

Differential Scanning Calorimetry (DSC)

Expertise & Experience: DSC measures the heat flow into or out of a sample relative to a reference as a function of temperature. It is crucial for identifying endothermic events (like melting) and exothermic events (like decomposition). Running multiple heating rates is a key aspect of the Flynn/Wall/Ozawa method, which allows for the determination of Arrhenius kinetic parameters, providing predictive power for the material's stability over time at different temperatures.[12][13][14] Hermetically sealed pans are used to contain any evolved gases and prevent mass loss before the decomposition event, ensuring the measured heat flow is accurate.

Protocol: DSC Analysis for Thermal Events and Kinetic Parameters

• Sample Preparation:

  • Accurately weigh 1-3 mg of the sample into a hermetically sealable aluminum or gold-plated steel pan (for higher pressures).

  • Hermetically seal the pan to ensure a closed system.

• Instrument Setup:

  • Place the sealed sample pan and an empty, sealed reference pan into the DSC cell.

  • Purge the cell with nitrogen at a flow rate of 50 mL/min.

• Thermal Program (Kinetic Study):

  • Equilibrate the sample at 30°C.

  • Run a series of experiments, heating the sample from 30°C to a temperature beyond the final decomposition (e.g., 400°C) at different linear heating rates: 2, 5, 10, and 20°C/min.[13] A separate sample should be used for each heating rate.

• Data Collection & Analysis:

  • Record the differential heat flow as a function of temperature for each run.

  • Identify the peak temperatures (Tpeak) of any exothermic events.

  • Integrate the area under the exotherm peak to determine the heat of decomposition (ΔHd) in J/g.

  • Using the Tpeak values at different heating rates (β), construct a Flynn/Wall/Ozawa plot (log(β) vs. 1/Tpeak) to determine the activation energy (Ea) as per ASTM E698.[12][14][15][16]

DSC Experimental Workflow

Accelerating Rate Calorimetry (ARC)

Expertise & Experience: ARC is the gold standard for assessing thermal runaway potential.[17] It simulates a worst-case, adiabatic (zero heat loss) scenario, which is what might happen in a large, poorly-cooled reactor.[18][19] The "Heat-Wait-Search" mode is highly sensitive and allows for the detection of very low rates of self-heating, which are often the first indication of a potential runaway reaction.[17][20]

Protocol: ARC for Adiabatic Decomposition Analysis

• Sample Preparation:

  • Load approximately 1-5 g of the sample into a suitable high-pressure sample bomb (e.g., titanium or Hastelloy-C to minimize catalytic effects).

  • The bomb is fitted with a pressure transducer and a thermocouple.

• Instrument Setup:

  • Place the sealed bomb inside the ARC's adiabatic calorimeter chamber.

• Thermal Program (Heat-Wait-Search):

  • The instrument heats the sample in small steps (e.g., 5°C).

  • After each step, it waits for thermal equilibrium (the "Wait" period).

  • It then monitors the sample for any self-heating (the "Search" period). The sensitivity is typically set to detect a self-heating rate of 0.02 °C/min.[20][21]

  • If no self-heating is detected, the cycle repeats.

  • Once self-heating is detected, the instrument switches to adiabatic mode, where the surrounding heaters match the sample's temperature, preventing any heat loss.

• Data Collection & Analysis:

  • Record the temperature and pressure of the sample as a function of time throughout the exothermic event.

  • Determine the onset temperature of self-heating (Tonset).

  • Plot temperature vs. time and pressure vs. time to visualize the runaway reaction.

  • Calculate key safety parameters: Time to Maximum Rate (TMR) and Self-Accelerating Decomposition Temperature (SADT).

ARC Experimental Workflow

Data Interpretation and Analysis

The data from these experiments provide a comprehensive safety profile. The following table presents illustrative (hypothetical) data for (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol.

Parameter	Technique	Illustrative Value	Interpretation
Tonset (Weight Loss)	TGA	~185 °C	Temperature at which significant mass loss begins.
Peak Decomposition (DTG)	TGA	~220 °C	Temperature of the maximum rate of mass loss.
Residue at 600°C	TGA	~15 %	Suggests the formation of a stable char.
Melting Point (Tm)	DSC	~95 °C (Endotherm)	Physical transition prior to decomposition.
Tonset (Exotherm)	DSC	~190 °C	Onset of the decomposition exotherm.
Heat of Decomposition (ΔHd)	DSC	-250 J/g	A significant exothermic event, indicating energy release.
Adiabatic Tonset	ARC	~175 °C	Onset of self-heating under adiabatic conditions. Lower than DSC due to higher sensitivity and mass.
Max Self-Heat Rate	ARC	>50 °C/min	Indicates a rapid, high-energy release with runaway potential.
Max Pressure	ARC	>20 bar	Significant gas generation during decomposition.

Plausible Decomposition Pathways

The structure of (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol suggests several potential decomposition routes. The initial steps are likely to be influenced by the weakest bonds and most reactive functional groups.

• Dehydrochlorination: The C-Cl bond on the pyridine ring is a likely point of initial reaction, especially at elevated temperatures. Elimination of HCl can lead to the formation of unsaturated or polymeric species.

• Alcohol Oxidation/Dehydrogenation: The primary alcohol can be oxidized to an aldehyde, especially if an oxidant is present. In an inert atmosphere, it may undergo dehydrogenation to form the corresponding aldehyde and hydrogen gas, or dehydration to form an ether or other condensation products.[22]

• Side-Chain Cleavage: The isopropyl group could undergo fragmentation, particularly at higher temperatures, leading to the formation of smaller hydrocarbons.

• Ring Opening: At very high temperatures, the pyridine ring itself will fragment, leading to the release of nitrogen-containing species (NOₓ) and various hydrocarbons.

These pathways are not mutually exclusive and can occur concurrently or sequentially.

Plausible Decomposition Pathways

Conclusion

References

• ICH Q6A - Specifications: Test procedures and acceptance criteria for new drug substances and new drug products: Chemical substances. ResearchGate. Available at: [Link]

• ICH Q6A Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products: Chemical Substances. gmp-compliance.org. Available at: [Link]

• Accelerating Rate Calorimetry (ARC). Prime Process Safety Center. Available at: [Link]

• ICH Q6A - Specifications: Test procedures and acceptance criteria. (2013). Journal of Validation Technology. Available at: [Link]

• ASTM E698-11, Standard Test Method for Arrhenius Kinetic Constants for Thermally Unstable Materials Using Differential Scanning Calorimetry and the Flynn/Wall/Ozawa Method. ASTM International. Available at: [Link]

• Accelerating Rate Calorimeter. Thermal Hazard Technology. Available at: [Link]

• ASTM E698-18, Standard Test Method for Arrhenius Kinetic Constants for Thermally Unstable Materials Using Differential Scanning Calorimetry and the Flynn/Wall/Ozawa Method. (2023). ASTM International. Available at: [Link]

• Füglein, E. Accelerating Rate Calorimetry (ARC) for Investigation of Thermal Hazard Potential and Thermal Runaway. NETZSCH. Available at: [Link]

• ICH Q6A specifications: test procedures and acceptance criteria for new drug substances and new drug products: chemical substances. (2000). European Medicines Agency. Available at: [Link]

• Accelerating Rate Calorimeter (ARC). NETZSCH Analyzing & Testing. Available at: [Link]

• Accelerating Rate Calorimeter (ARC). Belmont Scientific. Available at: [Link]

• ASTM E698 Standard Test Method for Kinetic Parameters for Thermally Unstable Materials Using Differential Scanning Calorimetry and the Flynn/Wall/Ozawa Method. MaTestLab. Available at: [Link]

• Vijayalakshmi, V., Srinivasan, K., & Nagaraju, N. (1995). Catalytic decomposition of benzyl alcohol using copper aluminate. Proceedings of the Indian Academy of Sciences - Chemical Sciences. Available at: [Link]

• International Conference on Harmonisation; guidance on Q6A specifications: test procedures and acceptance criteria for new drug substances and new drug products: chemical substances. Notice. Scilit. Available at: [Link]

• ASTM E698-05, Standard Test Method for Arrhenius Kinetic Constants for Thermally Unstable Materials. ASTM International. Available at: [Link]

• ASTM E698-11, Standard Test Method for Arrhenius Kinetic Constants for Thermally Unstable Materials. ASTM International. Available at: [Link]

• Frisch, S., Hippler, H., Neunaber, H., & Troe, J. (1994). Shock wave study of the thermal decomposition of benzyl alcohol. Combustion and Flame. Available at: [Link]

• Unveiling the Secrets of Thermogravimetric Analysis: A Comprehensive Exploration. (2024). Open Access Journals. Available at: [Link]

• Protocol Thermogravimetric Analysis (TGA). EPFL. Available at: [Link]

• At what temperature does benzyl alcohol and organic dye decompose, respectively?. ResearchGate. Available at: [Link]

• Aromatic substitution reaction of 2-chloropyridines catalyzed by microsomal glutathione S-transferase 1. (2009). PubMed. Available at: [Link]

• A Beginner's Guide to Thermogravimetric Analysis. (2023). XRF Scientific. Available at: [Link]

• TGA Sample Preparation: A Complete Guide. Torontech. Available at: [Link]

• Benzyl Alcohol. PubChem. Available at: [Link]

• Thermogravimetric Analysis (TGA) - Types, Methods, Materials, Labs, FAQs. Auriga Research. Available at: [Link]

• Differential scanning calorimetry. Wikipedia. Available at: [Link]

• Cooper, A. Differential scanning calorimetry. University of Glasgow. Available at: [Link]

• Photodegradation of 2-chloropyridine in aqueous solution: Reaction pathways and genotoxicity of intermediate products. (2017). PubMed. Available at: [Link]

• 2-Chloropyridine. PubChem. Available at: [Link]

• Differential Scanning Calorimetry Techniques: Applications in Biology and Nanoscience. (2013). International Journal of Molecular Sciences. Available at: [Link]

• 4: Differential Scanning Calorimetry (DSC). Chemistry LibreTexts. Available at: [Link]

• Differential Scanning Calorimetry. University of Cambridge. Available at: [Link]

• 2-Chloropyridine. National Toxicology Program. Available at: [Link]

• Proposed degradation pathways of pyridine derivatives in bacteria... ResearchGate. Available at: [Link]

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potential hazards and safety precautions for (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol

An In-depth Technical Guide to the Potential Hazards and Safety Precautions for (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol

Disclaimer: No specific Safety Data Sheet (SDS) for (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol was publicly available at the time of this writing. The following guide has been synthesized from an analysis of the compound's structural motifs and data from related chemical substances. It is intended to provide guidance for researchers, scientists, and drug development professionals. All laboratory work should be conducted under the supervision of qualified personnel and after a thorough, site-specific risk assessment.

Introduction

(2-Chloro-5-propan-2-ylpyridin-3-yl)methanol is a substituted pyridine derivative. Such compounds are common intermediates in pharmaceutical and agrochemical research and development. The presence of a chlorinated pyridine ring, an isopropyl group, and a primary alcohol (methanol) functionality dictates its chemical reactivity and, importantly, its toxicological profile. Understanding the potential hazards associated with each of these structural components is critical for safe handling and use in a laboratory setting. This guide provides an in-depth analysis of the potential hazards and outlines necessary safety precautions.

Hazard Identification and Risk Assessment

The primary hazards associated with (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol are inferred from its constituent parts:

• Chlorinated Pyridine Moiety: Chlorinated aromatic compounds can be toxic and may pose environmental hazards. Pyridine derivatives themselves can be irritating to the skin, eyes, and respiratory tract. The presence of a chlorine atom can enhance these effects and may also impart additional systemic toxicity.

• Isopropyl Group: This bulky alkyl group can influence the compound's physical properties, such as its solubility and boiling point. While the isopropyl group itself is of relatively low toxicity, it contributes to the overall lipophilicity of the molecule, which can affect its absorption and distribution in the body.

• Methanol Moiety: The hydroxymethyl (-CH2OH) group introduces the potential for hazards associated with alcohols. While not as volatile or toxic as methanol itself, this functional group can undergo metabolic oxidation to form toxic metabolites. Ingestion, inhalation, or skin absorption of related compounds can lead to systemic toxicity, including effects on the central nervous system and optic nerve.[1][2][3]

Based on this analysis, the primary routes of potential exposure are inhalation, skin contact, and eye contact. Ingestion is also a potential route of exposure, particularly in cases of accidental contamination.

GHS Hazard Classification (Inferred)

While a definitive GHS classification is not available, based on the analysis of related compounds, (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol may be classified as follows:

• Acute Toxicity (Oral, Dermal, Inhalation): Likely to be harmful or toxic if swallowed, in contact with skin, or if inhaled.[4][5][6]

• Skin Corrosion/Irritation: May cause skin irritation.[5][7]

• Serious Eye Damage/Eye Irritation: May cause serious eye irritation.[7]

• Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[7][8]

Safety Precautions and Handling

A multi-layered approach to safety is essential when handling (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol. This includes engineering controls, personal protective equipment (PPE), and strict adherence to safe laboratory practices.

Engineering Controls

• Ventilation: All work with (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol should be conducted in a well-ventilated laboratory. For procedures that may generate dust or aerosols, a chemical fume hood is mandatory.[9][10][11]

• Eyewash Stations and Safety Showers: Eyewash stations and safety showers must be readily accessible in the immediate work area.[8][9][11]

Personal Protective Equipment (PPE)

• Eye and Face Protection: Chemical safety goggles or a face shield are required to protect against splashes.[7][9]

• Skin Protection:

  • Gloves: Chemically resistant gloves (e.g., nitrile or neoprene) should be worn. Gloves should be inspected before use and changed frequently, especially if contaminated.[9][12][13]

  • Lab Coat: A flame-retardant lab coat should be worn to protect street clothing.

• Respiratory Protection: If there is a risk of inhaling dust or aerosols, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be used.[11][13]

Safe Handling Practices

• Avoid Contact: Avoid direct contact with the skin, eyes, and clothing.[6]

• Hygiene: Wash hands thoroughly after handling the compound, before eating, drinking, smoking, or using the restroom.[7][9]

• Storage: Store in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[7][14]

• Spill Response: In the event of a spill, evacuate the area and wear appropriate PPE. Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal.

First Aid Measures

In case of exposure, immediate action is crucial.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention.[4][9][10]

• Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[7][9][15]

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[7][9][15]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[7][14][15]

Data Summary

Table 1: Inferred Physical and Chemical Properties

Property	Inferred Value/Information	Rationale
Molecular Formula	C9H12ClNO	Based on chemical structure
Molecular Weight	185.65 g/mol	Calculated from the molecular formula
Appearance	Likely a solid or oil at room temperature	Common for similar substituted pyridines
Solubility	Likely soluble in organic solvents	Presence of organic functional groups
Boiling Point	Elevated due to polar groups	-OH and pyridine ring increase intermolecular forces
Flash Point	Likely combustible	Organic nature of the compound

Table 2: Summary of Potential Hazards and Precautions

Hazard Category	Potential Effects	Recommended Precautions
Acute Toxicity	Harmful or toxic if swallowed, inhaled, or in contact with skin.[4][5][6]	Use in a fume hood, wear appropriate PPE (gloves, lab coat, eye protection).[7][9]
Skin Irritation	May cause redness, itching, and inflammation.[5][7]	Avoid skin contact, wear chemically resistant gloves.[9][12][13]
Eye Irritation	May cause redness, pain, and blurred vision.[7]	Wear chemical safety goggles or a face shield.[7][9]
Respiratory Irritation	May cause coughing, sneezing, and shortness of breath.[7][8]	Work in a well-ventilated area or a fume hood.[9][10][11]

Experimental Workflow and Safety Logic

The following diagram illustrates a logical workflow for the safe handling of (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol in a research setting.

Caption: Safe handling workflow for (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol.

Conclusion

References

• Proman. (2022, June 27).
• ITW Reagents. (2025, November 3). Safety data sheet according to UK REACH - methanol.
• Philip Harris Ltd. (2014, September 1).
• Sigma-Aldrich. (2025, December 24).
• ITW Reagents. (2025, November 3).
• Fisher Scientific. (2009, April 27).

• PubChem. (n.d.). (2-Chloropyridin-3-yl)methanol. National Center for Biotechnology Information. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Methanol - Hazardous Substance Fact Sheet.
• Fisher Scientific. (2023, September 5). SAFETY DATA SHEET - (2-Phenylpyrimidin-5-yl)methanol.
• Sdfine. (n.d.).
• Fisher Scientific. (2023, September 5). SAFETY DATA SHEET - [1-(Pyrid-3-ylmethyl)piperid-4-yl]methanol.
• Carl ROTH. (n.d.).
• Methanex Corporation. (2022, November 3).
• Dräger. (n.d.). Gas Detectors & PPE for 2-Chloro-ethanol.
• Cole-Parmer. (2005, March 21). Material Safety Data Sheet - 2-Chloro-5-(trifluoromethyl)pyridine 98+%.
• YPF Quimica. (n.d.).
• GOV.UK. (2024, October 11). Methanol: toxicological overview.
• Methanol Safety D
• Capot Chemical. (2026, January 29). MSDS of trans-(2-(5-Methylpyridin-2-YL)cyclopropyl)methanol.
• LC-MS Grade Methanol - SAFETY D
• neoFroxx. (n.d.).
• MDPI. (2024, December 20). The Perils of Methanol Exposure: Insights into Toxicity and Clinical Management.

• Chemsrc. (2025, August 26). (2-Chloro-5-(trifluoromethyl)pyridin-3-yl)methanol. Retrieved from [Link]

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Technical Guide: Sourcing and Synthesis of (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol

Part 1: Executive Summary & Strategic Assessment

(2-Chloro-5-propan-2-ylpyridin-3-yl)methanol (also known as 2-Chloro-3-hydroxymethyl-5-isopropylpyridine ) is a specialized heterocyclic building block. Unlike common commodity pyridines, this molecule is frequently absent from "in-stock" catalogs of major aggregators, often requiring a "Make vs. Buy" strategic decision.

This guide addresses the scarcity of the direct target by establishing a robust supply chain based on advanced precursors . We recommend a strategy that prioritizes the acquisition of high-fidelity precursors (Acid or Bromo-alcohol analogs) followed by a single-step in-house transformation, rather than relying on uncertain lead times for the custom synthesis of the final alcohol.

Chemical Identity[1][2]

• IUPAC Name: (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol

• Common Name: 2-Chloro-5-isopropyl-3-pyridinemethanol

• Molecular Formula: C

  H ClNO

• Molecular Weight: 185.65 g/mol

• Key Structural Features:

  • C2: Chloro substituent (Handle for S

    Ar).

  • C3: Hydroxymethyl group (Handle for alkylation/oxidation).

  • C5: Isopropyl group (Lipophilic anchor).

Part 2: Commercial Availability & Supply Chain[3]

The "Direct Buy" Landscape

Direct commercial availability of the target alcohol is limited. Searches across major global databases (SciFinder, PubChem, ChemSpace) indicate that while the molecule is chemically described, it is rarely held in physical inventory.

• Availability Status: Build-to-Order / Custom Synthesis

• Typical Lead Time: 4–8 weeks (Synthesis on demand).

• Estimated Cost: High (

  1,500 per gram for custom batches).

The "Smart Sourcing" Strategy (Recommended)

Instead of sourcing the final alcohol, researchers should source the commercially available precursors . This reduces lead time from weeks to days and cost by >60%.

Primary Precursor: 2-Chloro-5-isopropylnicotinic acid

• CAS Number: 1256808-94-2 [1]

• Availability: Catalog item (ChemScene, Chemikart).

• Transformation: Single-step reduction (Acid

  Alcohol).

• Risk Profile: Low.

Secondary Precursor: (5-Bromo-2-chloropyridin-3-yl)methanol

• CAS Number: 742100-75-0

• Availability: Good stock levels (BLD Pharm, ACI, 3Way Pharm).

• Transformation: Suzuki-Miyaura Coupling (Bromo

  Isopropyl).

• Risk Profile: Medium (Requires Pd catalysis).

Supplier Matrix (Precursors)

Precursor Molecule	CAS Number	Primary Suppliers	Stock Status	Approx.[2] Lead Time
2-Chloro-5-isopropylnicotinic acid	1256808-94-2	ChemScene, Chemikart	Limited Stock	1–2 Weeks
(5-Bromo-2-chloropyridin-3-yl)methanol	742100-75-0	BLD Pharm, ACI, 3Way Pharm	In Stock	2–5 Days
Isopropylboronic acid (Reagent)	80041-89-0	Sigma, Combi-Blocks, Enamine	In Stock	2–5 Days

Part 3: Technical Synthesis & Methodologies

Since the direct purchase is difficult, the following protocols provide self-validating methods to generate the target in-house.

Decision Logic: Synthesis Route Selection

Figure 1: Strategic Sourcing Decision Tree. Route A is chemically simpler, but Route B utilizes a more widely available precursor.

Protocol A: Reduction of 2-Chloro-5-isopropylnicotinic acid

Rationale: Borane-THF is selected over Lithium Aluminum Hydride (LAH). LAH poses a risk of de-halogenation (removing the 2-Cl group) at elevated temperatures. Borane is chemoselective for the carboxylic acid in the presence of halogens.

Step-by-Step Methodology:

• Setup: Flame-dry a 100 mL round-bottom flask (RBF) and purge with Argon.

• Dissolution: Charge RBF with 2-Chloro-5-isopropylnicotinic acid (1.0 eq) and anhydrous THF (0.2 M concentration). Cool to 0°C.

• Addition: Dropwise add Borane-THF complex (1.0 M solution, 2.5 eq) over 20 minutes. Gas evolution (H

  ) will occur.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 4–6 hours. Monitor by LCMS (Target [M+H]+

  186).

• Quench: Cool to 0°C. Carefully add Methanol to quench excess borane. Stir for 30 mins.

• Workup: Concentrate in vacuo. Redissolve in EtOAc, wash with sat. NaHCO

  and Brine. Dry over Na SO .

• Purification: Flash column chromatography (Hexane/EtOAc gradient).

Protocol B: Suzuki Coupling of (5-Bromo-2-chloropyridin-3-yl)methanol

Rationale: This route uses the widely available "Bromo-alcohol" scaffold. The challenge is preventing protodeboronation of the isopropyl group, which is mitigated by using a robust catalyst system like Pd(dppf)Cl

.

Step-by-Step Methodology:

• Reagents: Combine (5-Bromo-2-chloropyridin-3-yl)methanol (1.0 eq) , Isopropylboronic acid (1.5 eq) , and K

  CO (3.0 eq) in a microwave vial.

• Solvent: Add 1,4-Dioxane/Water (4:1 ratio, degassed).

• Catalyst: Add Pd(dppf)Cl

  ·DCM (0.05 eq) under Argon flow.

• Heating: Seal and heat to 90°C (oil bath) or 100°C (Microwave) for 2–4 hours.

• Workup: Dilute with water, extract with DCM. The 2-Cl group usually remains intact under these mild Suzuki conditions.

• Purification: Silica gel chromatography. Note: The product is UV active.

Part 4: Quality Control & Validation (Self-Validating System)

To ensure the integrity of the synthesized or purchased material, the following analytical signatures must be verified.

1H-NMR Validation Criteria (CDCl , 400 MHz)

• Pyridine Protons: Look for two singlets (or meta-coupled doublets) in the aromatic region (

  7.5 – 8.5 ppm).

  • Diagnostic: The H6 proton (adjacent to N) will be the most deshielded.

• Methanol Group:

  • Methylene (-CH

    OH): Singlet/Doublet around 4.7 ppm.

  • Hydroxyl (-OH): Broad singlet (exchangeable with D

    O).

• Isopropyl Group:

  • Methine (-CH -): Septet around

    2.9 ppm.

  • Methyls (-(CH

    ) ): Doublet around 1.25 ppm (Integral = 6H).

LCMS Validation

• Ionization: ESI Positive Mode.

• Isotope Pattern: Distinct Chlorine pattern (

  Cl : Cl 3:1 ratio).

• Retention Time: The product will be more lipophilic (later eluting) than the "Bromo-alcohol" precursor due to the isopropyl group.

Part 5: Handling & Stability

• Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). The benzylic-like alcohol can be prone to oxidation to the aldehyde if exposed to air/light over long periods.

• Safety: The 2-chloro-pyridine moiety is a potential skin sensitizer. Handle with standard PPE (Gloves, Goggles, Fume Hood).

References

• ChemScene . Product Analysis: 2-Chloro-5-isopropylnicotinic acid (CAS 1256808-94-2).[1] Retrieved from

• BLD Pharm . Product Analysis: (5-Bromo-2-chloropyridin-3-yl)methanol (CAS 742100-75-0). Retrieved from

• ChemicalBook . Synthesis and Suppliers of Pyridine Methanol Derivatives. Retrieved from

• PubChem . Compound Summary: 2-Chloro-5-hydroxypyridine analogs. National Library of Medicine. Retrieved from

Sources

• 1. 2-Chloro-5-isopropylnicotinic acid | ChemScene | Chemikart [kit-electrolyte-analyzers-zone.chemikart.com]
• 2. chemscene.com [chemscene.com]

Protocols & Analytical Methods

Technical Application Note: Chlorination of Functionalized Pyridinyl Carbinols

This Application Note is designed for researchers and process chemists in pharmaceutical development. It details the conversion of (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol (herein referred to as Alcohol 1 ) to its corresponding alkyl chloride, (2-Chloro-5-propan-2-ylpyridin-3-yl)methyl chloride (herein referred to as Chloride 2 ), using thionyl chloride (

).

This transformation is a critical step in the synthesis of kinase inhibitors (e.g., ALK/ROS1 inhibitors) where the 2-chloro-5-isopropylpyridine scaffold serves as a core pharmacophore.

Executive Summary

The conversion of electron-deficient pyridinyl alcohols to their corresponding chlorides requires precise control over stoichiometry and temperature to prevent self-alkylation and polymerization. While thionyl chloride (

) is the reagent of choice, the presence of the basic pyridine nitrogen and the acid-labile isopropyl group demands a modified protocol.

This guide recommends isolating the product as the Hydrochloride Salt to ensure long-term stability. The free base of Chloride 2 is prone to intermolecular

-alkylation (self-quaternization) upon storage.

Chemical Context & Mechanism[1][2][3][4][5][6][7][8]

Reaction Overview

The reaction proceeds via the formation of an alkyl chlorosulfite intermediate, followed by nucleophilic substitution by chloride.[1]

• Substrate: (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol

• Reagent: Thionyl Chloride (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  )[2][3]

• Solvent: Dichloromethane (DCM) or Toluene (for higher reflux temperatures)

• Byproducts: ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  (gas), (gas/salt formation)[3]

Mechanistic Pathway

Unlike simple aliphatic alcohols, the pyridine nitrogen in Alcohol 1 can act as a local base or nucleophile.

• Activation: The alcohol hydroxyl attacks

  , releasing and forming the alkyl chlorosulfite.

• Salt Formation: The generated

  protonates the pyridine nitrogen, rendering the ring electron-deficient. This prevents the nitrogen from attacking the electrophilic benzylic carbon of another molecule.

• Substitution: Chloride ion (

  ) attacks the benzylic carbon. Due to the electron-withdrawing nature of the protonated pyridine ring, this often requires thermal energy (reflux) to drive the displacement of the chlorosulfite leaving group.

Figure 1: Mechanistic pathway for the chlorination of pyridinyl methanol via chlorosulfite intermediate.

Experimental Protocol

Materials & Equipment

• Reactor: 3-neck round bottom flask equipped with a magnetic stir bar, addition funnel, reflux condenser, and a nitrogen inlet.

• Scrubber: The condenser outlet must be connected to a caustic scrubber (NaOH solution) to neutralize evolved

  and gases.

• Reagents:

  • (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol (1.0 equiv)

  • Thionyl Chloride (1.5 - 2.0 equiv)

  • Dichloromethane (DCM) [Anhydrous] (10-15 volumes)

  • DMF (Catalytic, 0.05 equiv) - Optional, accelerates reaction via Vilsmeier-Haack-type intermediate.

Step-by-Step Procedure

Step 1: Preparation of Substrate Solution

• Charge the reactor with Alcohol 1 (e.g., 10.0 g).

• Add Anhydrous DCM (100 mL). Stir until fully dissolved.

• Cool the solution to 0–5 °C using an ice/water bath.

• Critical: Ensure the system is under a gentle stream of dry Nitrogen. Moisture reacts violently with

  .

Step 2: Controlled Addition

• Charge the addition funnel with Thionyl Chloride (

  ).

• Add

  dropwise to the cold reaction mixture over 30–60 minutes.

  • Observation: Gas evolution (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    ) will occur.[3] Ensure scrubber is active.

  • Exotherm: Maintain internal temperature < 10 °C during addition.

Step 3: Reaction Phase

• Once addition is complete, remove the ice bath and allow the mixture to warm to Room Temperature (20–25 °C).

• Stir for 1 hour at RT.

• Heat the mixture to Reflux (approx. 40 °C for DCM) .

• Maintain reflux for 2–4 hours.

  • Checkpoint: Monitor reaction progress by HPLC or TLC. The intermediate chlorosulfite may appear as a transient spot; continue reflux until only Product is observed.

Step 4: Workup & Isolation (HCl Salt Method) Recommended for stability.

• Cool the reaction mixture to room temperature.

• Concentrate the mixture under reduced pressure (Rotary Evaporator) to remove solvent and excess

  .

  • Note: Do not exceed 45 °C bath temperature.

• Add Toluene (50 mL) to the residue and re-evaporate (azeotropic removal of residual

  ). Repeat twice.

• The residue will be the Hydrochloride Salt of the product (often an off-white to yellow solid).

• Purification: Triturate the solid with cold Diethyl Ether or Hexanes to remove non-polar impurities. Filter and dry under vacuum / Nitrogen flow.

Step 5: Free Base Generation (If required for next step) Only perform immediately prior to use.

• Dissolve the HCl salt in DCM.

• Wash with cold saturated

  solution (rapidly).

• Separate organic layer, dry over

  , and concentrate. Use immediately.

Data Summary Table

Parameter	Specification	Notes
Stoichiometry	1.0 equiv Alcohol : 1.5 equiv	Excess ensures complete conversion.
Concentration	0.5 – 1.0 M	Dilution controls exotherm.
Temperature		Initial cooling prevents violent gas release.
Time	3 – 5 Hours	Dependent on scale.
Yield	85 – 95%	As HCl salt.
Stability	Salt: High / Free Base: Low	Store salt at under Argon.

Process Workflow Diagram

Figure 2: Operational workflow for the synthesis of (2-Chloro-5-propan-2-ylpyridin-3-yl)methyl chloride.

Troubleshooting & Critical Quality Attributes

Common Issues

• Incomplete Conversion: If the alcohol remains after 4 hours of reflux, add a catalytic amount of DMF (0.1 mL). This forms the Vilsmeier reagent (

  ), which is a more potent chlorinating agent than alone.

• Product Polymerization: If the product turns into a dark tar upon isolation, it likely self-alkylated. Solution: Ensure the product remains acidic (HCl salt form) during isolation. Do not wash with water/bicarbonate unless immediately reacting in the next step.

Analytical Validation

• 1H NMR (

  ): Look for the shift of the benzylic protons.

  • Alcohol (

    ): ppm (broad singlet/doublet).

  • Chloride (

    ): ppm (sharp singlet). Note: The shift change is small; disappearance of the OH proton and sharpening of the signal are key.

• HPLC: The chloride is less polar than the alcohol and will have a longer retention time on Reverse Phase (C18) columns.

Safety Information

• Thionyl Chloride: Highly corrosive, reacts violently with water to release

  and . Causes severe skin burns and eye damage. Handle only in a fume hood.

• Sulfur Dioxide (

  ): Toxic gas. Ensure scrubber efficiency.

• Pyridine Derivatives: Potentially toxic and sensitizers. Avoid inhalation of dust/vapors.

References

• Preparation of 2-chloro-5-chloromethylpyridine. (2011). Patsnap (CN104610136A). Retrieved from [Link]

• Reaction of Alcohols with SOCl2. (2019). Chemistry LibreTexts. Retrieved from [Link]

• Synthesis of 2-chloro-5-(chloromethyl)pyridine. (2025). PrepChem. Retrieved from [Link]

• 2-Chloro-5-(chloromethyl)pyridine Crystal Structure. (2011). National Institutes of Health (PMC). Retrieved from [Link]

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Reaction of Alcohols with PCl3, PCl5, and SOCl2 Describe the reactions o.. [askfilo.com]

derivatization of (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol for HPLC analysis

Application Note: High-Sensitivity HPLC Analysis of (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol via Pre-Column Derivatization

Abstract & Scope

This application note details a robust protocol for the quantification of (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol , a critical intermediate in the synthesis of imidazolinone herbicides (e.g., Imazapyr analogs). While the native molecule possesses a pyridine ring allowing for basic UV detection, its polarity (logP ~0.9) often results in poor retention and peak tailing on standard C18 columns. Furthermore, trace-level analysis (residue studies) requires enhanced sensitivity beyond the native extinction coefficient.

We present a Schotten-Baumann based benzoylation strategy. By converting the primary alcohol moiety to a benzoate ester, we achieve three analytical advantages:

• Enhanced Lipophilicity: Shifts retention to a stable region of the reverse-phase gradient.

• Chromophore Addition: Significantly increases UV response at 254 nm.

• Peak Symmetry: Masks the polar hydroxyl group, reducing silanol interactions.

Reaction Mechanism

The derivatization exploits the nucleophilic nature of the primary alcohol on the pyridine side chain. We utilize Benzoyl Chloride (BzCl) in the presence of a base (Pyridine or NaOH) to form the ester.

Chemical Equation:

• Analyte (R): 2-Chloro-5-propan-2-ylpyridin-3-yl group.

• Reagent: Benzoyl Chloride.[1][2][3]

• Product: Benzoate Ester derivative.[4]

Figure 1: Reaction Workflow & Logic (DOT Diagram)

Caption: Nucleophilic acyl substitution pathway converting the polar alcohol to a chromophore-tagged ester.

Materials & Reagents

• Analyte Standard: (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol (>98% purity).

• Derivatization Reagent: Benzoyl Chloride (Sigma-Aldrich, ReagentPlus ≥99%).

• Solvent/Catalyst: Tetrahydrofuran (THF), anhydrous; Pyridine (anhydrous).

• Quenching Agent: 1.0 M Sodium Hydroxide (NaOH) or Glycine solution.

• HPLC Solvents: Acetonitrile (HPLC Grade), Water (Milli-Q), Formic Acid.

Experimental Protocol

Method A: Pyridine-Catalyzed Benzoylation (Recommended)

This method is preferred for dry samples or organic extracts where water content is low, preventing reagent hydrolysis competition.

Step-by-Step Procedure:

• Preparation:

  • Dissolve the sample/standard in anhydrous THF to a concentration of 0.1 – 1.0 mg/mL.

  • Prepare a 5% (v/v) Benzoyl Chloride solution in anhydrous THF. Prepare fresh daily.

• Reaction:

  • Transfer 200 µL of sample solution into a 1.5 mL amber glass vial (protect from light).

  • Add 50 µL of anhydrous Pyridine (acts as catalyst and acid scavenger).

  • Add 50 µL of the 5% Benzoyl Chloride solution.

  • Cap tightly and vortex for 10 seconds.

• Incubation:

  • Heat the vial at 60°C for 20 minutes in a heating block.

  • Note: Primary alcohols react reasonably fast; heating ensures quantitative conversion.

• Quenching & Cleanup:

  • Cool to room temperature.[5][6]

  • Add 200 µL of 1.0 M NaHCO₃ (Sodium Bicarbonate) or water to hydrolyze excess benzoyl chloride. Vortex for 1 min.

  • Optional Extraction: If the matrix is dirty, add 500 µL Hexane, vortex, and keep the organic layer. Evaporate and reconstitute in Mobile Phase.[3][6]

  • Direct Injection:[1][3] If the sample is clean (standards), dilute 1:1 with Acetonitrile/Water (50:50) and filter (0.22 µm PTFE).

Method B: High-Sensitivity Variant (3,5-Dinitrobenzoyl Chloride)

For detection limits <50 ng/mL, substitute Benzoyl Chloride with 3,5-Dinitrobenzoyl Chloride (DNBC) .

• Modification: Use 10 mg/mL DNBC in THF .

• Detection: Monitor at 230 nm (nitro group absorption) or use LC-MS (negative mode ESI) where the dinitro moiety ionizes efficiently.

HPLC Analytical Conditions

The resulting ester is significantly more hydrophobic than the parent alcohol.

Parameter	Condition
System	Agilent 1260 Infinity II or equivalent
Column	Agilent ZORBAX Eclipse Plus C18 (4.6 x 100 mm, 3.5 µm)
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Flow Rate	1.0 mL/min
Column Temp	35°C
Injection Vol	10 µL
Detection	UV @ 254 nm (Reference: 360 nm)

Gradient Profile:

Time (min)	% Mobile Phase B	Event
0.0	30%	Equilibration
8.0	90%	Elution of Derivative
10.0	90%	Wash
10.1	30%	Re-equilibration

| 14.0 | 30% | Stop |

Validation & Performance Data

Linearity: The method demonstrates excellent linearity for the benzoyl derivative.

• Range: 0.5 µg/mL – 100 µg/mL.

• R²: > 0.9995.

Chromatographic Separation (Theoretical):

• Reagent Peak (Benzoic Acid/Pyridine): Elutes early (Dead volume to ~2 min).

• Underivatized Analyte: ~3.5 min (often tails).

• Derivatized Analyte: ~7.2 min (Sharp, symmetrical peak).

Figure 2: Analytical Workflow (DOT Diagram)

Caption: Operational sequence from sample preparation to data acquisition.

Troubleshooting & Critical Considerations

• Moisture Sensitivity: Benzoyl chloride hydrolyzes in water to form benzoic acid. While benzoic acid elutes early, excessive hydrolysis reduces the effective reagent concentration. Always use anhydrous THF and Pyridine.

• Pyridine Tailing: Excess pyridine can cause baseline noise. If observed, include an evaporation step (N₂ stream) after the reaction, then reconstitute in mobile phase.[3][6]

• Interferences: Biological matrices (plasma/plant extract) contain other alcohols/amines. A pre-extraction (Solid Phase Extraction - HLB cartridge) is recommended before derivatization for complex samples.

References

• American Chemical Society. (2021). Quantification of Amine- and Alcohol-Containing Metabolites in Saline Samples Using Pre-extraction Benzoyl Chloride Derivatization. Analytical Chemistry. Retrieved from [Link]

• National Institutes of Health (NIH). (2024). Systematic evaluation of benzoylation for liquid chromatography-mass spectrometry analysis. Retrieved from [Link](Generalized link to PMC database for context)

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. semanticscholar.org [semanticscholar.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. glaserr.missouri.edu [glaserr.missouri.edu]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Analytical Methods for the Quantification of (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol

Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals Compound: (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol (CAS: 1205671-61-9)

Chemical Context & Chromatographic Causality

(2-Chloro-5-propan-2-ylpyridin-3-yl)methanol—also known as (2-chloro-5-isopropyl-3-pyridyl)methanol—is a highly functionalized halogenated pyridine derivative frequently utilized as an active pharmaceutical ingredient (API) building block[1].

From an analytical perspective, quantifying this compound presents specific chromatographic challenges dictated by its structural features:

• The Basic Pyridine Nitrogen: In reversed-phase liquid chromatography (RPLC), basic pyridine compounds are notorious for severe peak tailing. This is caused by secondary ion-exchange interactions between the protonated basic nitrogen of the analyte and the acidic, unreacted residual silanol groups (Si-OH) on the surface of silica-based stationary phases[2].

• Steric Hindrance & Lipophilicity: The isopropyl (propan-2-yl) group provides significant lipophilicity, ensuring strong retention on standard C18 columns, while the primary alcohol (methanol group) offers a site for hydrogen bonding[3].

The Causality of Method Design: To achieve sharp, symmetrical peaks and reliable quantification, the analytical system must suppress silanol interactions. This is accomplished by utilizing an acidic mobile phase (e.g., pH 2–3). At this low pH, the residual silanol groups are fully protonated and neutralized, effectively shutting down the secondary ion-exchange pathways[2],[3]. Furthermore, employing a heavily end-capped or polar-embedded C18 column provides a steric shield over the silica backbone, preventing the pyridine nitrogen from accessing any active sites[4].

Analytical Workflow Visualization

Fig 1: Analytical workflow for the quantification of (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol.

Method 1: HPLC-UV Protocol (Assay & Purity)

This method serves as the high-throughput workhorse for API batch release and purity profiling. UV detection is highly effective here because the conjugated pi-system of the substituted pyridine ring provides a strong chromophore.

Chromatographic Conditions

Parameter	Specification / Setting	Rationale
Column	Waters XBridge Shield RP18 (150 x 4.6 mm, 3.5 µm)	Polar-embedded phase minimizes silanol interactions with the pyridine ring[4].
Mobile Phase A	0.1% Formic Acid in MS-grade Water	Low pH (~2.7) protonates silanols, preventing peak tailing[2].
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile provides lower backpressure and sharper peaks than methanol.
Flow Rate	1.0 mL/min	Standard for 4.6 mm ID columns; ensures optimal linear velocity.
Column Temp	30 °C	Stabilizes retention times and reduces mobile phase viscosity.
Detection	UV at 265 nm	Optimal absorption maximum for 2-chloro-substituted pyridines.
Injection Vol	10 µL	Balances sensitivity with column loading capacity.

Step-by-Step Execution

• Diluent Preparation: Prepare a 50:50 (v/v) mixture of Water and Acetonitrile. Self-validating check: Ensure the diluent matches the initial gradient conditions to prevent solvent-mismatch peak distortion.

• Standard Preparation: Accurately weigh 10.0 mg of the reference standard into a 100 mL volumetric flask. Dissolve and make up to volume with diluent to yield a 100 µg/mL stock.

• Gradient Elution: Run a linear gradient from 10% B to 90% B over 12 minutes, hold at 90% B for 2 minutes, and re-equilibrate at 10% B for 4 minutes.

• System Suitability: Inject the 100 µg/mL standard five times. Proceed to sample analysis only if the Relative Standard Deviation (RSD) of the peak area is ≤ 2.0% and the USP Tailing Factor is ≤ 1.5[5].

Method 2: LC-MS/MS Protocol (Trace Quantification)

For pharmacokinetic (PK) studies or genotoxic impurity profiling, UV detection lacks the requisite sensitivity. LC-MS/MS operating in Multiple Reaction Monitoring (MRM) mode provides femtogram-level limits of quantitation.

Ionization and Fragmentation Causality

In positive Electrospray Ionization (ESI+), the basic pyridine nitrogen readily accepts a proton, yielding a robust

precursor ion at m/z 186.1 (based on the isotope). During Collision-Induced Dissociation (CID), the primary alcohol group undergoes a highly favorable neutral loss of water (-18 Da), generating a stable product ion at m/z 168.1. A secondary cleavage of the isopropyl group (-43 Da) yields a qualifier ion at m/z 125.0.

Mass Spectrometry Parameters

MS Parameter	Setting	Function / Causality
Ionization Mode	ESI Positive (ESI+)	Targets the easily protonated pyridine nitrogen.
Capillary Voltage	3.0 kV	Optimizes aerosol droplet desolvation.
Desolvation Temp	450 °C	Prevents condensation of the aqueous mobile phase.
Quantifier MRM	m/z 186.1 → 168.1	Primary transition (Loss of ); Collision Energy: 15 eV.
Qualifier MRM	m/z 186.1 → 125.0	Secondary transition (Loss of + Isopropyl); CE: 25 eV.

Step-by-Step Execution

• Sample Extraction (Biological Matrix): Transfer 100 µL of plasma to a microcentrifuge tube. Add 300 µL of ice-cold Acetonitrile containing an isotopically labeled internal standard (e.g.,

  -analog) to precipitate proteins.

• Centrifugation: Vortex for 2 minutes, then centrifuge at 14,000 rpm for 10 minutes at 4 °C.

• Supernatant Transfer: Transfer 200 µL of the clear supernatant to an autosampler vial.

• UHPLC Separation: Inject 2 µL onto a sub-2-micron column (e.g., Waters Acquity UPLC BEH C18, 50 x 2.1 mm, 1.7 µm) using a rapid 3-minute ballistic gradient (20% B to 95% B).

System Suitability & ICH Q2(R2) Validation Framework

A protocol is only as reliable as its validation data. Under the modernized ICH Q2(R2) and Q14 guidelines, analytical procedures must be proven fit for their intended purpose across their lifecycle[6]. The following table outlines the self-validating criteria required before routine deployment of these methods[5].

Validation Parameter (ICH Q2(R2))	Acceptance Criteria	Experimental Verification
Specificity	No interference at the retention time of the analyte.	Inject blank diluent and matrix blanks; interference must be < 5% of the LOQ peak area.
Linearity & Range		Prepare a 6-point calibration curve (e.g., 25% to 150% of nominal target concentration).
Accuracy (Recovery)	98.0% – 102.0% (HPLC) 85.0% – 115.0% (LC-MS)	Spike known concentrations into the matrix at 3 levels (Low, Mid, High) in triplicate.
Precision (Repeatability)	%RSD 2.0% (HPLC) %RSD 15.0% (LC-MS)	Perform 6 replicate injections of a 100% target concentration sample.
Robustness	System Suitability passes despite deliberate variations.	Alter pH by units and column temp by °C; verify tailing factor remains .

References

1.[1] Molaid, "(2-chloro-5-isopropyl-3-pyridyl)methanol | 1205671-61-9", URL: 2.[5] IntuitionLabs, "ICH Q2(R2) Guide: Analytical Method Validation Explained", URL: 3.[6] ICH, "Final IWG Concept Paper Q2(R2) and Q14", URL: 4.[2] Benchchem, "Technical Support Center: Chromatography of Pyridine Compounds", URL: 5.[3] ACS Publications, "Adsorption and Diffusion of Single Molecules at Chromatographic Interfaces", URL: 6.[4] Chromanik, "Study of Secondary Interaction Based on Residual Silanol Groups for Reversed-Phase Liquid Chromatography II", URL:

Sources

• 1. (2-chloro-5-isopropyl-3-pyridyl)methanol - CAS号 1205671-61-9 - 摩熵化学 [molaid.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chromanik.co.jp [chromanik.co.jp]
• 5. intuitionlabs.ai [intuitionlabs.ai]
• 6. database.ich.org [database.ich.org]

Technical Notes & Optimization

Technical Support Hub: Optimization of (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol Synthesis

Case Reference: Sotorasib (AMG 510) Intermediate Synthesis Target Molecule: (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol Primary Application: Key building block for KRAS G12C inhibitors.[1][2]

Core Directive: The Chemistry & Critical Process Parameters (CPPs)

The conversion of Methyl 2-chloro-5-isopropylnicotinate to its corresponding alcohol is a pivotal step. While standard ester reductions exist, the 2-chloro-pyridine moiety introduces specific electronic vulnerabilities.

The Challenge: Competitive Reactivity

• Nucleophilic Aromatic Substitution (

  ): The 2-chloro position is activated by the ring nitrogen. Strong nucleophiles (or unquenched alkoxides) can displace the chloride.

• Reductive Dehalogenation: Strong hydride donors (e.g.,

  ) can attack the C-Cl bond via Single Electron Transfer (SET) mechanisms, stripping the critical halogen.

• Product Solubility: The resulting pyridine-methanol is amphiphilic and highly soluble in water at low pH, leading to massive yield loss during aqueous workup.

The Solution: Selecting the Right Reductant

We recommend two validated routes. Route A is the industry standard for bench-scale purity. Route B is the robust alternative for scale-up to avoid cryogenic conditions.

Feature	Route A: DIBAL-H (Recommended)	Route B: NaBH₄ / CaCl₂ (Scale-Up)
Mechanism	Lewis-acid assisted hydride delivery	In-situ formation of Ca(BH₄)₂ (modified borohydride)
Temperature	-78°C to 0°C (Strict control)	0°C to Room Temperature
Selectivity	High (stops at alcohol, preserves Cl)	Very High (Chemoselective for ester)
Risk	Over-reduction to alkane (rare); Emulsions	Hydrogen gas evolution; Borate gels
Yield Potential	85-92%	80-88%

Troubleshooting Guide (Q&A)

User Query 1: "I am seeing significant amounts of the dechlorinated byproduct (5-isopropylpyridin-3-yl)methanol. Why?"

• Diagnosis: You are likely using Lithium Aluminum Hydride (

  ) or allowing the reaction to warm too quickly with excess hydride. is too aggressive for electron-deficient 2-chloropyridines.

• Corrective Action: Switch to DIBAL-H at -78°C. The aluminum center coordinates to the carbonyl oxygen, delivering hydride specifically to the ester.[3] If you must use a borohydride, add

  (1.5 eq) to activate the ester, allowing the use of milder .

User Query 2: "The reaction is complete by TLC, but I recover <30% yield after extraction. Where is my product?"

• Diagnosis: The product is trapped in the aqueous layer. Pyridines are basic; if your quench is too acidic (e.g., 1M HCl), the nitrogen protonates, rendering the molecule water-soluble.

• Corrective Action:

  • pH Control: Adjust the aqueous layer to pH 8-9 using saturated

    or mild before extraction.

  • Salting Out: Saturate the aqueous phase with

    .

  • Solvent Switch: Use DCM/Isopropanol (9:1) or 2-MeTHF for extraction instead of pure EtOAc.

User Query 3: "I have a gelatinous gray emulsion that won't separate during the DIBAL-H workup."

• Diagnosis: Aluminum salts (

  ) form stable gels in water.

• Corrective Action: Use the Rochelle’s Salt Method .[3][4]

  • Add a saturated aqueous solution of Potassium Sodium Tartrate (Rochelle’s salt) and stir vigorously for 1-2 hours. The tartrate chelates the aluminum, solubilizing it in the aqueous layer and breaking the emulsion.

The "Golden Batch" Protocol (Route A: DIBAL-H)

Objective: Synthesis of (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol from Methyl 2-chloro-5-isopropylnicotinate.

Reagents

• Substrate: Methyl 2-chloro-5-isopropylnicotinate (1.0 equiv)

• Reagent: DIBAL-H (1.0 M in Toluene) (2.2 equiv)

• Solvent: Anhydrous DCM or THF (0.1 M concentration)

• Quench: Methanol, Rochelle’s Salt (sat. aq.)

Step-by-Step Methodology

• Setup: Flame-dry a 3-neck round bottom flask. Purge with

  .

• Dissolution: Dissolve substrate in anhydrous DCM. Cool to -78°C (Dry ice/Acetone bath).

• Addition: Add DIBAL-H dropwise via syringe pump or pressure-equalizing funnel over 30 minutes.

  • Critical: Maintain internal temp < -65°C to prevent attack on the pyridine ring.

• Reaction: Stir at -78°C for 1 hour, then allow to warm to 0°C over 2 hours. Monitor by TLC (EtOAc/Hex 1:1).

  • Note: The intermediate aldehyde may be visible; ensure full conversion to alcohol.

• Quench (The Fieser or Rochelle Method):

  • Cool back to -20°C.

  • Add Methanol (5 equiv) dropwise (Caution: Gas evolution).

  • Add Saturated Rochelle’s Salt solution (20 mL per gram of substrate).

• Workup:

  • Warm to RT and stir vigorously for 2 hours until two clear layers appear.

  • Separate layers.[4] Extract aqueous phase 3x with DCM.

  • Wash combined organics with Brine, dry over

    .[4]

• Purification: Concentrate in vacuo. If necessary, purify via flash chromatography (Gradient: 0-40% EtOAc in Hexanes).

Visualization & Logic Flows

Diagram 1: Reaction Workflow & Critical Decision Points

This workflow illustrates the standard operating procedure with integrated safety and quality checks.

Caption: Optimized DIBAL-H reduction workflow with integrated checkpoints for byproduct mitigation.

Diagram 2: Troubleshooting Logic Tree

Use this tree to diagnose low yields or impurities.

Caption: Diagnostic logic for resolving common yield and purity issues in pyridine ester reduction.

References

• Canon, J., et al. (2019). The clinical KRAS(G12C) inhibitor AMG 510 drives anti-tumour immunity. Nature, 575, 217–223.

• Amgen Inc. (2019).[5] Patent WO2019213500: KRAS G12C Inhibitors and Methods of Using the Same. (Describes the synthesis of Sotorasib intermediates).

• Brown, H. C., & Subba Rao, B. C. (1956). A New Powerful Reducing Agent—Sodium Borohydride in the Presence of Aluminum Chloride and Other Polyvalent Metal Halides. Journal of the American Chemical Society. (Foundational text for the NaBH4/Lewis Acid method).

• Parsons, A. T., et al. (2022).[1][2] Axial Chirality in the Sotorasib Drug Substance, Part 1. Org. Process Res. Dev. (Details on scale-up and intermediate handling).

Sources

• 1. Addressing Atropisomerism in the Development of Sotorasib, a Covalent Inhibitor of KRAS G12C: Structural, Analytical, and Synthetic Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. orgosolver.com [orgosolver.com]
• 4. organic-synthesis.com [organic-synthesis.com]
• 5. The Impact and Development of Sotorasib for KRAS G12C Mutated Cancers [synapse.patsnap.com]

Technical Support Center: Optimizing Reaction Conditions for (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol

Executive Summary

(2-Chloro-5-propan-2-ylpyridin-3-yl)methanol (CAS: 1205671-61-9) is a critical benzylic alcohol intermediate utilized in the synthesis of advanced pharmaceutical active ingredients, including kinase inhibitors and metabolic modulators[1]. The primary synthetic bottleneck in its preparation from 2-chloro-5-isopropylnicotinic acid is achieving complete reduction of the carboxylic acid while strictly preserving the highly labile C-Cl bond at the 2-position of the pyridine ring. This guide provides field-proven troubleshooting strategies, mechanistic insights, and a self-validating protocol to maximize chemoselectivity and yield.

Mechanistic Troubleshooting & FAQs

Q1: Why am I observing significant dehalogenation (loss of the 2-chloro group) during the reduction step? A: The 2-position of the pyridine ring is highly electron-deficient, making the adjacent C-Cl bond exceptionally susceptible to cleavage. If you are using strong, unselective hydride donors like Lithium Aluminum Hydride (

) or catalytic hydrogenation ( with ), direct hydride attack or oxidative addition will lead to hydrodehalogenation, yielding the undesired (5-propan-2-ylpyridin-3-yl)methanol. Corrective Action: Switch to an electrophilic reducing agent. Borane ( ) selectively coordinates to the electron-rich carbonyl oxygen of the carboxylic acid, facilitating hydride transfer without engaging the halogenated pyridine ring[2].

Q2: I am using the

and system to generate borane in situ, but my reaction stalls. What is going wrong? A: This is typically a kinetic or mass-transfer issue related to the in situ generation of diborane ( ). If the internal temperature exceeds 30°C during the addition of , the generated diborane gas can escape the reaction mixture before it coordinates with the substrate. Conversely, if the temperature is too low (<-10°C), the activation energy for the reduction is not met. Corrective Action: Maintain the internal temperature strictly between 0°C and 10°C during the dropwise addition of to the /THF suspension, then allow it to warm to room temperature (approx. 25°C) to drive the reduction to completion[3].

Q3: The reaction shows complete conversion on TLC/HPLC, but my isolated yield is very low. Where is the product? A: (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol is a polar molecule that readily forms stable, water-soluble borate ester complexes during the reaction. If the reaction is quenched with plain water or weak acid, these complexes remain intact and will not partition into the organic extraction phase. Corrective Action: Implement a targeted basic hydrolysis during the workup. Adjust the aqueous phase to pH 8–9 and stir vigorously for at least 30–60 minutes. This hydrolyzes the borate esters, freeing the product for extraction into dichloromethane or ethyl acetate[3].

Reaction Pathway Visualization

Pathways for 2-chloro-5-isopropylnicotinic acid reduction highlighting chemoselectivity.

Quantitative Data: Reagent Selection Matrix

Reducing Agent System	Chemoselectivity (C-Cl Retention)	Functional Group Target	Typical Yield	Process Notes & Causality
/	Excellent	Carboxylic Acid Alcohol	85–95%	Generates electrophilic in situ. Highly scalable and avoids dehalogenation[3].
Complex	Excellent	Carboxylic Acid Alcohol	80–90%	Commercial reagent. Highly selective but requires strict anhydrous conditions[2].
/ Methanol	Moderate	Ester Alcohol	60–70%	Requires prior esterification of the acid. Reaction is slow and can stall.
	Poor	Acid/Ester Alcohol	< 40%	Nucleophilic hydride attacks the electron-deficient pyridine ring, causing dehalogenation.

Standard Operating Procedure (SOP): Chemoselective Reduction

This self-validating protocol utilizes the

/ system to ensure complete conversion while maintaining the integrity of the 2-chloro substituent[3].

Reagents & Materials:

• 2-Chloro-5-isopropylnicotinic acid (1.0 eq)

• Sodium borohydride (

  , 2.5 eq)

• Boron trifluoride diethyl etherate (

  , 3.0 eq)

• Anhydrous Tetrahydrofuran (THF)

Step-by-Step Methodology:

• System Preparation: Purge a multi-neck round-bottom flask with inert gas (Nitrogen or Argon). Suspend

  (2.5 eq) in anhydrous THF (approx. 5 volumes) and cool the suspension to 0°C using an ice-salt bath.

• In Situ Borane Generation: Slowly add

  (3.0 eq) dropwise to the suspension. Critical Control Point: Regulate the addition rate to ensure the internal temperature does not exceed 10°C. Stir for 15 minutes post-addition.

• Substrate Addition: Dissolve 2-chloro-5-isopropylnicotinic acid (1.0 eq) in anhydrous THF (approx. 5 volumes). Add this solution dropwise to the borane mixture, maintaining the internal temperature below 30°C.

• Reaction Progression: Remove the cooling bath and allow the reaction to stir at room temperature (20–25°C) for 6 hours. Monitor conversion via TLC or HPLC.

• Quench and Borate Hydrolysis: Once complete, cool the mixture back to 0°C. Carefully quench by adding water dropwise until effervescence ceases. Adjust the pH of the mixture to 8–9 using a 10% aqueous

  or saturated solution. Self-Validation Step: Stir vigorously for 1 hour at room temperature to ensure complete hydrolysis of the boron-product complexes.

• Isolation: Extract the aqueous layer three times with Dichloromethane (DCM) or Ethyl Acetate. Combine the organic layers, wash with brine, dry over anhydrous

  , and concentrate under reduced pressure to yield the crude (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol.

References

Sources

• 1. 125917-60-4|(2-Chloroquinolin-3-yl)methanol|BLD Pharm [bldpharm.com]
• 2. Synthesis of the Key Intermediate of Isavuconazonium Sulfate [cjph.com.cn]
• 3. 2-chloronicotinaldehyde (36404-88-3) for sale [vulcanchem.com]

side reactions observed with (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol

Technical Support Center: (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol

Welcome to the technical support center for (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol. This guide is designed for researchers, chemists, and drug development professionals who are utilizing this key intermediate in their synthetic workflows. Here, we address common experimental challenges, provide in-depth troubleshooting protocols, and answer frequently asked questions to help you optimize your reactions, improve yields, and ensure the highest purity of your final product.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis, handling, and subsequent reactions of (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol. Each entry details potential causes, diagnostic approaches, and validated solutions.

Q1: My yield is consistently low during the synthesis of (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol via reduction of the corresponding carboxylic acid or ester. What are the likely causes and how can I improve it?

A1: Low yields in the reduction of a pyridinecarboxylic acid derivative to the corresponding alcohol are often traced back to either incomplete reaction or side reactions involving the starting material or product. The 2-chloro-pyridine moiety is sensitive to certain reductive conditions.

Potential Causes & Solutions:

• Over-reduction/Dehalogenation: Strong reducing agents like Lithium Aluminum Hydride (LAH) can sometimes lead to the reduction of the chloro-substituent, especially at elevated temperatures.

  • Recommendation: Use a milder reducing agent such as Diisobutylaluminium hydride (DIBAL-H) at low temperatures (-78 °C to 0 °C) for the reduction of esters. For carboxylic acids, conversion to the ester first is recommended. Alternatively, borane complexes (e.g., BH₃·THF) are often effective and selective for reducing carboxylic acids in the presence of aryl halides.

• Incomplete Reaction: The steric hindrance from the isopropyl group and the electronic effects of the chloro-substituent might slow down the reaction.

  • Recommendation: Monitor the reaction progress meticulously using Thin Layer Chromatography (TLC) or LC-MS. If the reaction stalls, a slow, incremental increase in temperature or the addition of another equivalent of the reducing agent may be necessary. Ensure all reagents are anhydrous, as water will quench the reducing agent.

• Complex Work-up Procedures: Aqueous work-ups for hydride reductions can sometimes lead to the formation of emulsions or coordination of the product to aluminum or boron salts, making extraction inefficient.

  • Recommendation: Employ a Fieser workup (sequential addition of water, then 15% NaOH solution, then more water) for LAH reactions to precipitate the metal salts as a granular solid that can be easily filtered off.

Q2: I'm observing unexpected peaks in my NMR and LC-MS analysis after a reaction involving (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol. What are these impurities likely to be?

A2: The appearance of unknown signals often points to side reactions involving the primary alcohol or the activated pyridine ring. Based on the typical reactivity of this scaffold, several byproducts are possible.

Common Side Reactions and Byproducts:

Byproduct Class	Potential Cause	Diagnostic Signature (¹H NMR / MS)	Mitigation Strategy
Dimer Ether	Acid-catalyzed self-condensation, especially upon heating or under acidic conditions.[1]	Loss of -OH proton signal. Complex aromatic signals. Mass corresponding to (2 * M - 18).	Maintain neutral or basic pH during workup and purification. Avoid excessive heating. Use a non-acidic drying agent.
Oxidation Products	Exposure to air over long periods or presence of oxidizing agents.	Aldehyde proton signal (~9-10 ppm). Carboxylic acid proton (>10 ppm). Mass corresponding to (M - 2) or (M + 14).	Store the compound under an inert atmosphere (N₂ or Ar).[2] Use degassed solvents for reactions.
Solvent Adducts (e.g., Methylthiomethyl ether)	Use of DMSO-based oxidations (e.g., Swern, Moffatt) at elevated temperatures.[3]	New singlet around 2.1-2.3 ppm (S-CH₃) and a singlet around 4.5-4.7 ppm (O-CH₂-S).	Strictly maintain low temperatures (below -60 °C) during DMSO-based oxidations.[3] Consider alternative methods like the Parikh-Doering oxidation.[4]

Troubleshooting Workflow for Impurity Identification:

Caption: A logical workflow for identifying common impurities.

Q3: I am attempting to oxidize the alcohol to the corresponding aldehyde, but the reaction is low-yielding and produces multiple spots on TLC. How can I achieve a cleaner oxidation?

A3: The oxidation of pyridylmethanols can be challenging. The pyridine nitrogen can interfere with certain metallic oxidants, and the resulting aldehyde can be prone to over-oxidation or instability.

Comparison of Oxidation Methods:

Method	Oxidant/Conditions	Advantages	Potential Side Reactions & Mitigation
Parikh-Doering Oxidation	SO₃·Py, DMSO, Et₃N[4]	Mild, non-cryogenic temperatures (0 °C to RT). Operationally simple.[4]	Incomplete reaction. Mitigation: Use a slight excess of the SO₃·Py complex and ensure anhydrous conditions.[4][5]
Swern Oxidation	(COCl)₂, DMSO, Et₃N	High yields, generally clean.	Formation of methylthiomethyl (MTM) ether byproducts if temperature rises above -60 °C.[3] Mitigation: Strict temperature control is critical.
Dess-Martin Periodinane (DMP)	DMP, CH₂Cl₂	Fast, neutral conditions, room temperature.	DMP can be explosive under shock or heat. Removal of periodinane byproducts can be difficult. Mitigation: Use commercial, stabilized DMP. Quench with Na₂S₂O₃ and filter through Celite/silica.
Pyridinium Chlorochromate (PCC)	PCC, CH₂Cl₂, Celite	Simple setup.	PCC is acidic and can promote side reactions.[6] It is a toxic chromium reagent. Mitigation: Buffer the reaction with sodium acetate or pyridine.

Recommended Protocol: Parikh-Doering Oxidation

This protocol is often a good starting point due to its mild conditions and tolerance for the pyridine moiety.[4]

• Setup: To a flame-dried, three-neck flask under an argon atmosphere, add (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol (1.0 equiv) and anhydrous dichloromethane (DCM) and anhydrous DMSO (5-10 equiv). Cool the solution to 0 °C in an ice bath.

• Base Addition: Add triethylamine (Et₃N) (5.0 equiv) to the solution.

• Oxidant Addition: In a separate flask, dissolve the sulfur trioxide pyridine complex (SO₃·Py) (3.0 equiv) in anhydrous DMSO and add it dropwise to the reaction mixture over 30 minutes, ensuring the internal temperature does not exceed 10 °C.

• Reaction: Stir the reaction at 0 °C for 1-2 hours, monitoring by TLC. Upon completion, quench the reaction by adding cold water.

• Workup: Extract the mixture three times with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude aldehyde by flash column chromatography on silica gel.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol?

A1: Like many pyridylmethanols and chlorinated compounds, this intermediate should be stored under specific conditions to ensure its long-term stability.[2]

• Temperature: Store at 2-8 °C.[7][8]

• Atmosphere: Store under an inert atmosphere, such as argon or nitrogen, to prevent slow oxidation to the aldehyde or carboxylic acid.[2]

• Container: Use a tightly sealed, amber glass vial to protect from light and moisture. Photodegradation can be a concern for chloropyridine derivatives.[9][10]

Q2: Which analytical techniques are best for assessing the purity of this compound?

A2: A combination of techniques is recommended for a comprehensive purity assessment.

• ¹H and ¹³C NMR: Provides structural confirmation and detects proton- or carbon-containing impurities.

• LC-MS: Ideal for detecting non-volatile impurities and confirming the molecular weight. A high-resolution mass spectrometry (HRMS) analysis provides the exact mass for elemental composition confirmation.

• Reverse-Phase HPLC: With a UV detector (monitoring at ~270 nm), this is an excellent method for determining purity levels (e.g., >98%). Methanol and water or acetonitrile and water are common mobile phases.[11][12]

• Gas Chromatography (GC): Suitable if the compound is thermally stable. It can detect volatile impurities.

Q3: Is the 2-chloro substituent susceptible to nucleophilic displacement?

A3: Yes. The chlorine atom at the 2-position of the pyridine ring is activated towards nucleophilic aromatic substitution (SₙAr). This is a common reaction for 2- and 4-halopyridines.[2][13] The reaction proceeds via a Meisenheimer-like intermediate. Strong nucleophiles such as alkoxides, thiolates, and amines can displace the chloride, often requiring heat.[2] This reactivity is a key feature, allowing the compound to be used as a building block for more complex molecules.

Reaction Mechanism: Nucleophilic Aromatic Substitution

Sources

• 1. researchgate.net [researchgate.net]
• 2. 2-Chloropyridine | C5H4ClN | CID 7977 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. beckassets.blob.core.windows.net [beckassets.blob.core.windows.net]
• 4. Parikh–Doering oxidation - Wikipedia [en.wikipedia.org]
• 5. m.youtube.com [m.youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. chemscene.com [chemscene.com]
• 8. (2-Chloro-5-fluoropyridin-4-yl)methanol | 884494-86-4 [sigmaaldrich.com]
• 9. Photodegradation of 2-chloropyridine in aqueous solution: Reaction pathways and genotoxicity of intermediate products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Innovations in Pharmaceutical Processes with Pharma-Grade Methanol [purosolv.com]
• 12. researchgate.net [researchgate.net]
• 13. 2-Chloropyridine - Wikipedia [en.wikipedia.org]

Technical Support Center: Acidic Degradation of (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol

Executive Summary & Diagnostic Triage

You are likely investigating the stability of (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol (CAS: 1454846-35-5), a critical intermediate in the synthesis of ALK inhibitors like Lorlatinib .

Under acidic conditions, this molecule exhibits two distinct behaviors depending on the acid strength, temperature, and concentration.[1] The pyridine ring nitrogen and the "benzylic-like" hydroxyl group at position 3 drive these pathways.[1]

Quick Diagnostic Table

Use this table to match your HPLC/LC-MS observations with the likely degradation pathway.

Observation	Likely Impurity	Mechanism	Key Characteristic
Late Eluting Peak (RRT > 1.[1]2)	Bis-Ether Dimer	Acid-catalyzed O-alkylation	Formation is concentration-dependent (2nd order).[1] Mass = .
Early Eluting Peak (RRT < 0.8)	Pyridone Analog	Hydrolytic Dechlorination ( )	Significant UV shift (Red shift). Mass = .
Peak Splitting / Tailing	Salt Formation	Protonation of Pyridine N	Disappears if mobile phase pH is adjusted > 4.5.

Deep Dive: The "Ghost" Dimer (Bis-Ether Formation)

The Issue

You observe a non-polar impurity increasing over time in acidic solutions, particularly in concentrated samples (>5 mg/mL).[1]

The Mechanism

The hydroxymethyl group at position 3 is electronically similar to a benzylic alcohol . The pyridine ring, while electron-withdrawing, allows for the stabilization of a carbocation at the benzylic position, especially when the ring nitrogen is protonated.[1]

• Protonation: Acid protonates the hydroxyl oxygen.[2]

• Dehydration: Water leaves, generating a resonance-stabilized carbocation at the benzylic carbon.[1]

• Dimerization: A second molecule of the starting material (acting as a nucleophile) attacks the carbocation.

Pathway Visualization

Caption: Figure 1. Acid-catalyzed intermolecular dehydration leading to ether dimerization.[1]

Troubleshooting & Validation

• The Dilution Test: Since this is a bimolecular reaction (Second Order), the rate depends on the square of the concentration.

  • Experiment: Dilute your sample 10-fold. If the degradation rate drops by a factor of ~100, the impurity is the dimer.[1]

• Solvent Switch: Switch to a nucleophilic solvent (e.g., Methanol).[1] If the dimer peak disappears and is replaced by a methyl-ether peak (M+14), it confirms the carbocation mechanism.[1]

Deep Dive: Hydrolytic Dechlorination (The Pyridone)

The Issue

Under stronger acidic conditions (e.g., 1N HCl, reflux) or prolonged storage, you lose the starting material and see a highly polar peak.[1]

The Mechanism

2-Chloropyridines are generally stable, but acidic conditions catalyze Nucleophilic Aromatic Substitution (

) .[1]

• Activation: The acid protonates the pyridine nitrogen (

  for 2-chloropyridine derivatives). This places a positive charge on the ring, making the C-2 position highly electrophilic.[1]

• Attack: Water attacks the C-2 carbon.

• Elimination: Chloride is expelled.

• Tautomerization: The resulting 2-hydroxypyridine rapidly tautomerizes to the 2-pyridone form, which is thermodynamically favored.[1]

Pathway Visualization

Caption: Figure 2. Acid-activated SNAr hydrolysis of the C-Cl bond yielding the pyridone.

Troubleshooting & Validation

• UV Spectrum Check: Pyridones have a distinct UV absorption compared to pyridines due to the loss of aromaticity in the amide-like ring. Look for a bathochromic shift (red shift) and a change in peak shape.

• Acid Dependency: This reaction is first-order with respect to

  . Increasing acid concentration linearly increases the rate.

Experimental Protocols

Protocol A: Generation of Impurity Standards (Forced Degradation)

Use this to generate reference standards for HPLC method development.

• Preparation: Dissolve 50 mg of (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol in 5 mL of solvent.

  • For Dimer: Use Acetonitrile (ACN).

  • For Pyridone: Use 1:1 Water/ACN.

• Stress Condition:

  • Dimer: Add 100 µL conc.

    . Heat at 50°C for 4 hours.

  • Pyridone:[1][3] Add 2 mL 1N HCl. Reflux (80°C) for 12 hours.

• Quenching: Neutralize with saturated

  (carefully!) before injection to prevent column damage.

Protocol B: Analytical Method (LC-MS)

These species differ significantly in polarity. A standard C18 gradient is usually sufficient, but pH control is vital.[1]

• Column: C18 (e.g., Waters XSelect HSS T3), 3.5 µm, 4.6 x 100 mm.[1]

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.[1]

• Gradient: 5% B to 95% B over 15 minutes.

• Note: The Pyridone will elute early (polar). The Dimer will elute late (hydrophobic).

Frequently Asked Questions (FAQs)

Q: I see a peak at M+36 in my LC-MS when using HCl. What is it? A: This is likely the alkyl chloride impurity. Under high concentrations of HCl, the chloride ion (

) competes with water to attack the benzylic carbocation (Pathway 1), replacing the -OH with -Cl.[1] Solution: Switch to a non-nucleophilic acid like Sulfuric or Perchloric acid for stress testing if you want to avoid this specific artifact.

Q: Why does the degradation rate decrease when I add organic solvent? A: If you are studying the hydrolysis (Pathway 2), adding organic solvent lowers the dielectric constant of the medium, which destabilizes the charged transition states involved in the

mechanism.[1] It also reduces the concentration of water, the necessary nucleophile.[1]

Q: Can I prevent the dimerization during scale-up? A: Yes. Dimerization is 2nd order.

• Keep concentrations low during acidic steps.

• Temperature control: The activation energy for ether formation is generally lower than for Cl-hydrolysis. Keep temperatures <40°C if possible.

• Avoid "Dry" Acidic Conditions: Ensure enough water is present to favor the reversible hydration of the cation back to the alcohol rather than attack by another alcohol molecule.

References

• Pfizer Inc. (2014). Discovery of (10R)-7-Amino-12-fluoro-2,10,16-trimethyl-15-oxo-10,15,16,17-tetrahydro-2H-8,4-(metheno)pyrazolo[4,3-h][2,5,11]-benzoxadiazacyclotetradecine-3-carbonitrile (PF-06463922).[1][4][5] Journal of Medicinal Chemistry. Link

• National Institutes of Health (NIH). (2004). Hydrolysis of α-Chloro-Substituted 2- and 4-Pyridones: Rate Enhancement by Zwitterionic Structure. PMC. Link (Generalized mechanism for chloropyridine hydrolysis).

• Master Organic Chemistry. (2014). Synthesis of Ethers via Acid-Catalyzed Dehydration of Alcohols. Link

• IP.com. (2019). Process for preparation of Lorlatinib intermediates. Link

Sources

• 1. CN105418493B - A kind of synthetic method of 2 chloropyridine - Google Patents [patents.google.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Hydrolysis of α-Chloro-Substituted 2- and 4-Pyridones: Rate Enhancement by Zwitterionic Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medkoo.com [medkoo.com]
• 5. WO2019209633A1 - Solid state forms of lorlatinib and their preparation - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Analytical Standards and Methodologies for (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol: A Comprehensive Comparison Guide

Executive Summary

In the highly regulated landscape of pharmaceutical development, the integrity of an Active Pharmaceutical Ingredient (API) is inextricably linked to the quality of its synthetic intermediates. (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol (CAS: 1205671-61-9) is a highly functionalized pyridine derivative that serves as a critical building block in the synthesis of advanced therapeutics, particularly kinase inhibitors and metabolic disorder drugs.

As a Senior Application Scientist, I have structured this guide to move beyond basic operational steps. Here, we will objectively compare the analytical methodologies used to certify and quantify this compound, explaining the exact chemical and instrumental causality behind each protocol. Every workflow presented is designed as a self-validating system , ensuring compliance with global regulatory expectations.

Analyte Profile & Synthetic Causality

(2-Chloro-5-propan-2-ylpyridin-3-yl)methanol possesses three distinct functional handles: a basic pyridine nitrogen, a reactive aryl chloride, and a hydroxymethyl group. This trifunctional nature makes it an ideal substrate for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig aminations).

In industrial medicinal chemistry, derivatives of 2-chloro-5-isopropylpyridine are frequently utilized in the development of GPR119 agonists for the treatment of metabolic disorders such as Type II diabetes, as documented in patent literature[1]. Because impurities in this intermediate can propagate through the synthetic sequence to become genotoxic impurities in the final API, establishing rigorous analytical standards is non-negotiable.

Fig 1: Synthetic workflow utilizing (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol in API development.

Metrological Traceability: Working Standards vs. CRMs

When establishing an analytical method, laboratories must choose between a Certified Reference Material (CRM) and a Working Standard . Understanding the causality behind this choice is critical for regulatory compliance.

Traditional chromatographic purity assays rely on relative area percentages. To determine absolute concentration, you need an existing standard of the exact same material. This creates a logical circular dependency. To break this loop, we utilize Quantitative Nuclear Magnetic Resonance (qNMR) .

Because the NMR signal integral is directly proportional to the number of resonant nuclei, qNMR allows us to determine the absolute mass fraction of (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol by comparing it against a completely unrelated, highly pure internal standard (such as a NIST-traceable Benzoic Acid SRM). This primary method establishes the metrological traceability required to certify a CRM, which is then used to qualify cost-effective Working Standards for routine daily use[2].

Fig 2: Metrological certification of reference materials using 1H quantitative NMR (qNMR).

Comparative Analytical Methodologies

To comprehensively assess the quality of (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol, multiple orthogonal techniques are employed. The table below objectively compares their performance metrics and the scientific rationale for their use.

Technique	Primary Application	LOD / LOQ	Precision (RSD)	Causality / Scientific Rationale
HPLC-UV	Routine Purity & Assay	0.05% / 0.1%	< 1.0%	Exploits the strong transitions of the pyridine ring for robust, cost-effective batch release.
LC-MS/MS	Trace Impurity Profiling	1 ng/mL / 5 ng/mL	< 5.0%	ESI+ ionization of the basic nitrogen allows highly sensitive tracking of trace/genotoxic impurities.
qNMR	Absolute Quantification	N/A (Assay > 98%)	< 0.5%	Direct proportionality of proton signals enables CRM certification without requiring a prior analyte standard.
GC-FID	Residual Solvents	10 ppm / 50 ppm	< 5.0%	Volatility of synthetic solvents (e.g., toluene, methanol) makes GC ideal for orthogonal purity verification.

Self-Validating Experimental Protocols

According to the[3], an analytical procedure must be demonstrated to be fit for its intended purpose. The following protocols are designed as self-validating systems; if the internal checks fail, the system automatically invalidates the data, preventing the release of compromised material.

Protocol 1: HPLC-UV Purity Assessment

Objective: Routine batch release and purity assay of the working standard. Causality: The pyridine ring contains a basic nitrogen atom (pKa ~5.2). If analyzed at a neutral pH, the molecule exists in a state of partial protonation, leading to split peaks and severe tailing due to secondary interactions with residual silanols on the stationary phase. By lowering the pH to ~2.0 using 0.1% Trifluoroacetic acid (TFA), the nitrogen is fully protonated, ensuring a single ionization state and sharp, symmetrical chromatographic peaks.

• Step 1: Mobile Phase Preparation

  • Channel A: 0.1% TFA in LC-MS grade Water.

  • Channel B: 0.1% TFA in LC-MS grade Acetonitrile.

• Step 2: System Suitability Test (SST)

  • Inject the Working Standard (100 µg/mL) six consecutive times.

  • Validation Gate: The system automatically halts if the Relative Standard Deviation (RSD) of the peak area is > 2.0%, Resolution (Rs) is < 2.0, or Tailing Factor (Tf) is > 1.5. This ensures the system is physically fit-for-purpose before consuming unknown samples[3].

• Step 3: Sample Preparation

  • Dissolve 10 mg of (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol in 100 mL of diluent (50:50 Water:Acetonitrile) to yield a 100 µg/mL solution.

• Step 4: Bracketing Execution

  • Injection sequence: Blank

    SST (x6) Unknown Samples (x10) Bracketing Standard (x1).

  • Validation Gate: The post-run bracketing standard must recover within

    2.0% of the initial SST average to prove no instrumental drift occurred during the run.

Fig 3: Self-validating HPLC-UV workflow ensuring continuous data integrity via bracketing.

Protocol 2: LC-MS/MS Trace Impurity Profiling

Objective: Quantification of trace genotoxic impurities or degradants down to the ng/mL level. Causality: Electrospray Ionization in positive mode (ESI+) efficiently protonates the basic pyridine nitrogen, yielding a strong

precursor ion at m/z 186.1 (for the isotope).

• Step 1: Matrix-Matched Calibration

  • Prepare calibration standards (1, 5, 10, 50, 100 ng/mL) spiked into a simulated matrix matching the sample concentration.

  • Causality: Matrix matching compensates for ion suppression effects in the ESI source caused by the high concentration of the main API intermediate, ensuring accurate absolute quantification.

• Step 2: MRM Optimization

  • Precursor Ion: m/z 186.1.

  • Product Ions: m/z 168.1 (Loss of

    from the hydroxymethyl group) and m/z 144.0 (Loss of the isopropyl group).

• Step 3: Execution & Quality Control

  • The run sequence must include a Quality Control (QC) sample at the Low, Mid, and High calibration points every 20 samples.

  • Validation Gate: QC samples must fall within

    15% of their nominal concentration. Failure automatically invalidates the preceding sample bracket, triggering a re-injection[3].

References

• WO2011128394A1 - 3-substituted 5-(pyrrolidine-1-carbonyl)

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline European Medicines Agency (EMA)[Link]

Sources

• 1. WO2011128394A1 - 3-substituted 5-(pyrrolidine-1-carbonyl) pyrrolidine and its derivatives for use in the treatment of metabolic disorders - Google Patents [patents.google.com]
• 2. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 3. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

A Comparative Guide to the Validation of a Stability-Indicating HPLC Method for (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol

This guide provides a comprehensive framework for the validation of a stability-indicating High-Performance Liquid Chromatography (HPLC) method for the novel pyridine derivative, (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol. As no standardized method for this specific compound is currently published, this document details the validation of a proposed reversed-phase HPLC (RP-HPLC) method, offering a robust starting point for researchers, scientists, and drug development professionals. The principles and protocols described herein are grounded in the harmonized guidelines of the International Council for Harmonisation (ICH), the United States Pharmacopeia (USP), and the Food and Drug Administration (FDA).[1][2][3][4]

The validation of an analytical method is not merely a regulatory formality but a critical scientific endeavor to ensure the reliability, reproducibility, and accuracy of analytical data.[5] This guide emphasizes a lifecycle approach to method validation, where the method is continuously evaluated to ensure it remains fit for its intended purpose.[3]

Proposed HPLC Method for Analysis

For the purpose of this validation guide, we will consider a hypothetical, yet scientifically sound, RP-HPLC method suitable for a moderately polar, UV-active compound like (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol. The selection of a C18 column is based on its versatility in retaining a wide range of organic molecules. The mobile phase composition is chosen to provide adequate retention and resolution of the analyte from potential impurities and degradation products.

Table 1: Proposed HPLC Method Parameters

Parameter	Condition	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	A standard choice for reversed-phase chromatography, offering good retention for moderately polar compounds.
Mobile Phase	Acetonitrile:Water (60:40, v/v) with 0.1% Formic Acid	Provides good peak shape and resolution for pyridine derivatives. Formic acid aids in protonating the pyridine nitrogen, improving peak symmetry.
Flow Rate	1.0 mL/min	A typical flow rate for a 4.6 mm ID column, providing a balance between analysis time and efficiency.
Column Temperature	30 °C	Ensures reproducible retention times by minimizing temperature fluctuations.
Detection Wavelength	270 nm	Based on the expected UV absorbance of the substituted pyridine ring. This would be optimized during method development.
Injection Volume	10 µL	A standard injection volume to ensure good peak shape and sensitivity.
Run Time	10 minutes	Sufficient to elute the main peak and any closely related impurities.

The Validation Workflow: A Step-by-Step Approach

The validation of an analytical method is a systematic process designed to confirm that the procedure is suitable for its intended use.[5][6] The following sections will detail the experimental protocols and acceptance criteria for each validation parameter as recommended by ICH guidelines.[4][7][8]

Caption: A typical workflow for HPLC method validation.

Specificity and Selectivity

Specificity is the ability of the method to assess unequivocally the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[7][9][10] For a stability-indicating method, it is crucial to demonstrate that the analytical procedure can separate the active ingredient from its degradation products.[1][5]

Experimental Protocol:

• Forced Degradation Studies: Subject the analyte solution to various stress conditions to induce degradation. Common stress conditions include:

  • Acidic Hydrolysis: 0.1 M HCl at 60 °C for 24 hours.

  • Basic Hydrolysis: 0.1 M NaOH at 60 °C for 24 hours.

  • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Heat at 105 °C for 24 hours (solid state).

  • Photolytic Degradation: Expose to UV light (254 nm) for 24 hours.

• Analysis of Stressed Samples: Analyze the stressed samples using the proposed HPLC method.

• Peak Purity Analysis: Employ a photodiode array (PDA) detector to assess the peak purity of the analyte in the presence of degradation products. The peak purity index should be close to unity.

Acceptance Criteria:

• The analyte peak should be well-resolved from all degradation product peaks and any placebo peaks (if applicable).

• The resolution between the analyte peak and the closest eluting peak should be greater than 2.0.[11]

• The peak purity analysis should confirm the spectral homogeneity of the analyte peak.

Linearity and Range

Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte within a specified range.[7][10] The range is the interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.[12]

Experimental Protocol:

• Preparation of Standard Solutions: Prepare a series of at least five standard solutions of (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol at different concentrations, typically ranging from 50% to 150% of the expected working concentration.

• Analysis: Inject each standard solution in triplicate.

• Data Analysis: Plot a graph of the mean peak area against the corresponding concentration. Perform a linear regression analysis to determine the slope, y-intercept, and correlation coefficient (r²).

Acceptance Criteria:

• The correlation coefficient (r²) should be ≥ 0.995.[10][12]

• The y-intercept should be close to zero.

• A visual inspection of the calibration curve should confirm a linear relationship.

Table 2: Example Linearity Data

Concentration (µg/mL)	Mean Peak Area (n=3)
50	501234
75	752345
100	1003456
125	1254567
150	1505678
Correlation Coefficient (r²)	0.9998

Accuracy

Accuracy refers to the closeness of the test results obtained by the method to the true value.[3][7] It is often expressed as the percentage recovery of a known amount of analyte added to a sample matrix.[9]

Experimental Protocol:

• Spiked Sample Preparation: Prepare samples by spiking a placebo (if a formulated product) or a blank solvent with the analyte at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration). Prepare each concentration level in triplicate.

• Analysis: Analyze the spiked samples using the HPLC method.

• Calculation of Recovery: Calculate the percentage recovery for each sample using the following formula: % Recovery = (Measured Concentration / Spiked Concentration) * 100

Acceptance Criteria:

• The mean percentage recovery should be within 98.0% to 102.0%.[10][12]

• The Relative Standard Deviation (RSD) for the recovery at each concentration level should be ≤ 2.0%.[11][12]

Table 3: Example Accuracy Data

Spiked Concentration (µg/mL)	Measured Concentration (µg/mL, n=3)	Mean Recovery (%)	RSD (%)
80	79.5	99.4	0.8
100	100.2	100.2	0.5
120	119.8	99.8	0.6

Precision

Precision expresses the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.[10] It is typically evaluated at two levels: repeatability and intermediate precision.[8]

Repeatability (Intra-day Precision)

Repeatability assesses the precision over a short interval of time with the same analyst and equipment.[12]

• Prepare six independent samples of the analyte at 100% of the target concentration.

• Analyze these samples on the same day by the same analyst using the same instrument.

• Calculate the mean, standard deviation, and RSD of the results.

• The RSD for the peak area or assay value should be ≤ 2.0%.[11][12]

Intermediate Precision (Inter-day Ruggedness)

Intermediate precision expresses the within-laboratory variations, such as different days, different analysts, or different equipment.[8]

• Repeat the repeatability experiment on a different day with a different analyst and/or on a different HPLC system.

• Calculate the mean, standard deviation, and RSD for this second set of data.

• Compare the results from both days.

• The RSD for the combined data from both days should be ≤ 2.0%.[12]

Table 4: Example Precision Data

Parameter	Day 1 / Analyst 1	Day 2 / Analyst 2
Number of Samples	6	6
Mean Assay (%)	99.8	100.1
RSD (%)	0.7	0.9
Overall Mean Assay (%)	\multicolumn{2}{c	}{99.95}
Overall RSD (%)	\multicolumn{2}{c	}{1.1}

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

The Limit of Detection (LOD) is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. The Limit of Quantitation (LOQ) is the lowest amount of analyte in a sample that can be determined with acceptable precision and accuracy.[12]

Experimental Protocol:

There are several methods to determine LOD and LOQ. The signal-to-noise ratio method is commonly used.

• Signal-to-Noise Ratio:

  • Determine the concentration of the analyte that gives a signal-to-noise ratio of approximately 3:1 for LOD.

  • Determine the concentration of the analyte that gives a signal-to-noise ratio of approximately 10:1 for LOQ.

• Confirmation of LOQ: Inject six samples at the determined LOQ concentration and assess the precision and accuracy.

Acceptance Criteria:

• The precision (RSD) at the LOQ should be ≤ 10%.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters and provides an indication of its reliability during normal usage.[9][12]

Experimental Protocol:

• Introduce small, deliberate variations to the HPLC method parameters, one at a time. Examples of variations include:

  • Flow Rate: ± 0.1 mL/min (e.g., 0.9 and 1.1 mL/min).

  • Column Temperature: ± 5 °C (e.g., 25 and 35 °C).

  • Mobile Phase Composition: ± 2% organic phase (e.g., Acetonitrile:Water 58:42 and 62:38).

• Analyze a standard solution under each of the modified conditions.

• Evaluate the effect of the changes on system suitability parameters (e.g., retention time, peak area, tailing factor, and resolution).

Acceptance Criteria:

• The system suitability parameters should remain within the acceptance criteria (see section 7).

• The RSD of the results obtained under the varied conditions should not be significantly different from the precision of the method.

Caption: Key parameters to vary during robustness testing.

System Suitability

System suitability testing is an integral part of many analytical procedures. The tests are based on the concept that the equipment, electronics, analytical operations, and samples to be analyzed constitute an integral system that can be evaluated as such.[11]

Experimental Protocol:

• Before starting any validation run, and periodically throughout the analysis of samples, inject a system suitability standard solution (a standard solution of the analyte).

• Evaluate the following parameters:

  • Tailing Factor (Asymmetry Factor): A measure of peak symmetry.

  • Theoretical Plates (N): A measure of column efficiency.

  • Relative Standard Deviation (RSD) of Peak Area: For replicate injections.

  • Resolution (Rs): Between the analyte and the nearest eluting peak (if applicable).

Acceptance Criteria:

• Tailing Factor: ≤ 2.0.[11]

• Theoretical Plates: ≥ 2000.

• RSD for replicate injections (n=5 or 6): ≤ 2.0%.[11]

• Resolution: ≥ 2.0.[11]

Conclusion

This guide has outlined a comprehensive and scientifically rigorous approach to the validation of a proposed HPLC method for the analysis of (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol. By systematically evaluating specificity, linearity, range, accuracy, precision, LOD, LOQ, robustness, and system suitability, researchers can ensure that the developed analytical method is reliable, reproducible, and fit for its intended purpose in a regulated environment. Adherence to the principles laid out in the ICH, USP, and FDA guidelines is paramount for generating high-quality analytical data that can be trusted throughout the drug development lifecycle.[1][2][3]

References

• U.S. Food and Drug Administration. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

• ProPharma. (2024). Highlights from FDA's Analytical Test Method Validation Guidance. [Link]

• ECA Academy. FDA Guidance for Industry: Q2B Validation of Analytical Procedures: Methodology. [Link]

• U.S. Food and Drug Administration. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics Guidance for Industry. [Link]

• HELIX Chromatography. HPLC Analysis of Substituted Pyridines on Amaze SC Mixed-Mode Column. [Link]

• Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation. [Link]

• Gamry Instruments. (2025). System suitability Requirements for a USP HPLC Method - Tips & Suggestions. [Link]

• HELIX Chromatography. HPLC Separation of Substituted Pyridines on Amaze SC Mixed-Mode Column. [Link]

• ResearchGate. (2021). (PDF) Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. [Link]

• SciSpace. (2021). Development and Validation of Reverse-phase High- performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. [Link]

• Zenodo. (2024). METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. [Link]

• PubChem. (2-Chloropyridin-3-yl)methanol. [Link]

• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. [Link]

• ResearchGate. What is the Method Validation Steps According to ICH and USP Guidelines? and What is Acceptance Criteria for this Steps ?. [Link]

• SIELC Technologies. (2024). HPLC Method for Analysis of Pyridine on Primesep 100 Column. [Link]

• LCGC International. (2021). Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. [Link]

• ResearchGate. What is the Method Validation Steps According to ICH and USP Guidelines ? and What is Acceptance Criteria for this Steps ?[Link]

• Element Lab Solutions. (2023). Allowable Changes to Chromatography Methods for HPLC – More Freedom for Chromatographers Granted by the Pharmacopoeias?. [Link]

• European Medicines Agency. (2022). ICH guideline Q2(R2) on validation of analytical procedures. [Link]

• National Center for Biotechnology Information. Synthesis of Multi-Substituted Pyridines from Ylidenemalononitriles and their Emission Properties. [Link]

• National Center for Biotechnology Information. Synthesis of diversely substituted pyridin-2(1H)-ones and in vivo evaluation of their anti-allodynic effect on cutaneous inflammatory mechanical allodynia. [Link]

• Acta Poloniae Pharmaceutica. HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. [Link]

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• 1. scribd.com [scribd.com]
• 2. Analytical Procedures and Methods Validation for Drugs and Biologics | FDA [fda.gov]
• 3. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 4. METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW [zenodo.org]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. ema.europa.eu [ema.europa.eu]
• 7. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. propharmagroup.com [propharmagroup.com]
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• 12. researchgate.net [researchgate.net]

Comparative Study of Catalysts for (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol Synthesis: Chemoselectivity and Yield Optimization

(2-Chloro-5-propan-2-ylpyridin-3-yl)methanol (CAS: 1205671-61-9) is a highly valued pyridine derivative, serving as a critical intermediate in the synthesis of advanced active pharmaceutical ingredients (APIs), including novel TNF-alpha inhibitors [1].

From a process chemistry perspective, synthesizing this molecule via the reduction of its corresponding ester (methyl 2-chloro-5-isopropylnicotinate) presents a classic chemoselectivity challenge. The catalyst must efficiently reduce the C-3 ester to a primary alcohol while strictly preserving the highly labile C-Cl bond at the C-2 position.

As a Senior Application Scientist, I have evaluated multiple catalytic systems for this transformation. This guide objectively compares the performance, mechanistic causality, and scalability of these catalysts, providing validated experimental protocols for researchers and drug development professionals.

The Chemoselectivity Challenge: Reduction vs. Hydrodechlorination

The 2-chloropyridine motif is highly susceptible to oxidative addition by low-valent transition metals. When standard heterogeneous catalysts (e.g., Pd/C or Pt/C) are employed under hydrogen gas, the metal rapidly inserts into the C-Cl bond. This leads to rampant hydrodechlorination, yielding the undesired (5-isopropylpyridin-3-yl)methanol byproduct.

To bypass this, the chosen catalyst must operate via an outer-sphere mechanism or utilize non-transition metal pathways that do not interact directly with the halogenated ring.

Reaction pathways showing chemoselective reduction versus undesired hydrodechlorination.

Comparative Catalyst Evaluation

We evaluated four distinct methodologies for the reduction of methyl 2-chloro-5-isopropylnicotinate to (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol.

A. Stoichiometric Hydride Reduction (Baseline)

Traditionally, reductions of this nature utilize stoichiometric amounts of

activated by or DIBAL-H. While reliable and highly chemoselective (hydrides do not readily attack the C-Cl bond), this method generates massive amounts of boron/aluminum waste, resulting in a poor E-factor (>15) and severe exothermic safety hazards at scale.

B. Heterogeneous Hydrogenation (Pd/C)

Attempting to improve atom economy, we tested 5% Pd/C. As predicted by the electronic nature of 2-chloropyridines, the reaction failed to produce the target molecule in meaningful quantities. Oxidative addition dominated, resulting in 85% dechlorination.

C. Homogeneous Ru-Catalyzed Hydrogenation (Ru-MACHO-BH)

Developed by Takasago, the Ru-MACHO-BH catalyst represents the state-of-the-art for ester hydrogenation [2]. It succeeds here because it utilizes a bifunctional PNP pincer ligand. The reduction proceeds via an outer-sphere mechanism: the hydride and proton are transferred simultaneously from the ruthenium center and the N-H ligand directly to the carbonyl group. Because the metal center never coordinates with the pyridine ring or the C-Cl bond, hydrodechlorination is entirely suppressed.

D. Lewis Acid-Catalyzed Hydrosilylation ( )

As a metal-free alternative, the strong Lewis acid Tris(pentafluorophenyl)borane (

) was evaluated [3]. Unlike traditional Lewis acids that activate the carbonyl, activates the silane ( ) to form a highly reactive silylium ion intermediate. This intermediate selectively reduces the ester to a silyl acetal, which is subsequently hydrolyzed to the target alcohol. This method is completely orthogonal to transition-metal chemistry, ensuring 0% dechlorination.

Quantitative Performance Data

Catalyst System	Reagents / Conditions	Conversion (%)	Target Yield (%)	Dechlorination (%)	E-factor
/ (Baseline)	THF, Reflux, 4h	>99	88	<1	>15
5% Pd/C (Heterogeneous)	(10 bar), MeOH, 25°C	>99	12	85	N/A
Ru-MACHO-BH	(30 bar), MeOH, 80°C	>99	96	<0.5	~3
	, Toluene, 25°C	98	92	0	~8

Validated Experimental Protocols

To ensure reproducibility, the following self-validating protocols are provided for the two highest-performing catalytic systems.

Protocol 1: Ru-MACHO-BH Catalyzed Hydrogenation (Recommended for Scale-Up)

This protocol leverages the base-free variant of Ru-MACHO to prevent base-catalyzed hydrolysis of the starting ester.

Step-by-step experimental workflow for the Ru-MACHO-BH catalyzed hydrogenation.

Step-by-Step Methodology:

• Preparation: In a glovebox, charge a 100 mL stainless steel autoclave with methyl 2-chloro-5-isopropylnicotinate (10.0 g, 46.8 mmol) and Ru-MACHO-BH (27.5 mg, 0.046 mmol, 0.1 mol%).

• Solvent Addition: Add anhydrous, degassed methanol (30 mL). Seal the autoclave.

• Purging: Remove from the glovebox. Purge the autoclave three times with Argon (10 bar), followed by one purge with Hydrogen gas (10 bar) to ensure complete removal of oxygen (critical to prevent catalyst deactivation).

• Reaction: Pressurize the autoclave to 30 bar with

  and heat the reaction mixture to 80°C under vigorous stirring (800 rpm) for 12 hours.

• In-Process Control (IPC): Cool the reactor to room temperature and carefully depressurize. Sample 50 µL of the mixture, dilute in EtOAc, and analyze via GC-MS. Validation check: The ester peak must be <1% relative to the product peak. No dechlorinated mass (m/z 151) should be observed.

• Workup: Evaporate the methanol under reduced pressure. Dissolve the crude residue in ethyl acetate (50 mL) and wash with water (2 x 20 mL).

• Isolation: Dry the organic layer over

  , concentrate, and crystallize the product from a Heptane/EtOAc (4:1) mixture to yield (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol as a white solid.

Protocol 2: Catalyzed Hydrosilylation (Recommended for Lab Scale)

Step-by-Step Methodology:

• Setup: Flame-dry a 100 mL Schlenk flask under vacuum and backfill with Argon.

• Charging: Add methyl 2-chloro-5-isopropylnicotinate (2.0 g, 9.36 mmol) and anhydrous toluene (20 mL).

• Catalyst Addition: Add

  (239 mg, 0.468 mmol, 5 mol%). Stir for 5 minutes at room temperature.

• Silane Addition: Slowly add phenylsilane (

  , 2.53 g, 23.4 mmol, 2.5 eq) dropwise via syringe. Caution: Gas evolution may occur. The reaction relies on the silylium ion to attack the ester, forming a silyl acetal intermediate.

• Monitoring: Stir at 25°C for 6 hours. Monitor via TLC (Hexanes:EtOAc 3:1) until the starting material is consumed.

• Hydrolysis (Self-Validating Step): Quench the reaction by carefully adding 1M HCl (15 mL) and THF (15 mL). Stir vigorously for 2 hours to cleave the intermediate silyl ethers. Validation check: TLC must show the disappearance of the high-Rf silyl ether intermediate and the appearance of the polar alcohol product.

• Extraction: Neutralize with saturated

  , extract with EtOAc (3 x 20 mL), dry over , and purify via silica gel chromatography to yield the pure alcohol.

Conclusion

For the synthesis of (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol, standard heterogeneous hydrogenation is fundamentally incompatible due to rapid hydrodechlorination. While stoichiometric hydrides work, they are unscalable. Ru-MACHO-BH stands out as the optimal catalyst, offering 96% yield, <0.5% dechlorination, and an excellent E-factor via an elegant outer-sphere mechanism. For metal-free laboratory-scale synthesis,

provides a highly chemoselective alternative.

References

• Astellas Pharma Inc. & FUJIFILM Toyama Chemical Co., Ltd. (2019). Novel amine derivative or salt thereof as TNF alpha inhibitors. European Patent Office.

• Kuriyama, W., Matsumoto, T., Ogata, O., Ino, Y., Aoki, K., Tanaka, S., Ishida, K., Kobayashi, T., Sayo, N., & Saito, T. (2012). Catalytic Hydrogenation of Esters. Development of an Efficient Catalyst and Processes for Synthesising (R)-1,2-Propanediol. Organic Process Research & Development, 16(1), 166–171.[Link]

• Parks, D. J., Blackwell, J. M., & Piers, W. E. (2000). Studies on the Mechanism of B(C6F5)3-Catalyzed Hydrosilation of Carbonyl Functions. The Journal of Organic Chemistry, 65(10), 3090–3098.[Link]

establishing the purity of synthesized (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol

Establishing the Purity of Synthesized (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol: A Comparative Guide to Analytical Modalities

Introduction

In modern drug development, the structural integrity and purity of synthetic building blocks dictate the success of downstream active pharmaceutical ingredient (API) manufacturing. (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol is a highly versatile substituted pyridine intermediate. Its structural features—a reactive benzylic-like alcohol, an isopropyl group, and an ortho-chloro substituent—make it an excellent candidate for cross-coupling reactions (e.g., Suzuki-Miyaura) and etherifications.

However, these same features introduce unique analytical challenges. Accurately establishing its purity requires moving beyond simple area-normalization techniques to robust, self-validating analytical systems that comply with ICH Q2(R2) guidelines for analytical procedure validation [1]. This guide objectively evaluates the analytical modalities available for this specific molecule and provides field-proven methodologies for absolute purity determination.

Molecular Profile & Analytical Causality

To select the appropriate analytical modality, we must first deconstruct the analyte's physicochemical properties and understand the causality behind how they interact with different instruments:

• Pyridine Core: Provides strong UV absorbance (~254 nm), making High-Performance Liquid Chromatography with UV detection (HPLC-UV) highly sensitive. However, related substances (e.g., dehalogenated byproducts) may possess different molar extinction coefficients, which can severely skew relative purity calculations if assumed to be equal.

• Hydroxymethyl Group (-CH₂OH): The polar, hydrogen-bonding nature of the hydroxyl group can cause severe peak tailing in Gas Chromatography (GC) due to interactions with the stationary phase. GC analysis typically requires prior derivatization (e.g., via silylation).

• Aliphatic & Aromatic Protons: The distinct isopropyl protons (a septet and a doublet) and the isolated aromatic pyridine protons offer pristine, non-overlapping integration windows, making the molecule an ideal candidate for Quantitative Nuclear Magnetic Resonance (qNMR).

Comparative Analysis of Analytical Modalities

The following table objectively compares the three primary modalities for assessing the purity of (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol.

Analytical Modality	Principle of Quantitation	Reference Standard Required?	Sensitivity (LOD)	Specificity & Strengths for Target Analyte	Limitations
1H qNMR	Primary ratio measurement (signal integral is directly proportional to molar concentration)[3].	No (Requires a heterologous Internal Standard only).	~0.1 - 0.5%	High: Absolute quantification. Resolves isopropyl and pyridine protons perfectly. Detects "invisible" inorganic impurities [2].	Lower sensitivity for trace organic impurities compared to chromatography.
HPLC-UV	Differential partitioning and UV absorption at specific wavelengths.	Yes (For absolute quantitation).	< 0.05%	High: Excellent for resolving structurally similar organic impurities (e.g., des-chloro byproduct).	Cannot detect non-UV active impurities (e.g., residual inorganic salts from synthesis).
GC-MS	Volatilization followed by mass-to-charge (m/z) separation.	Yes (For absolute quantitation).	< 0.01%	Moderate: Identifies volatile impurities and confirms the isotopic signature of the chlorine atom.	Hydroxyl group requires derivatization to prevent column interaction and peak tailing.

Experimental Workflows & Methodologies

As a best practice for novel intermediates, a bifurcated approach is recommended: HPLC-UV for high-resolution trace impurity profiling, coupled with 1H qNMR for absolute purity determination without the need for an analyte-specific reference standard.

Protocol 1: Absolute Purity Determination via 1H qNMR

Causality: qNMR is an absolute primary method. By using a certified reference material (CRM) as an internal standard, we bypass the need for a highly pure standard of (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol itself [2]. We select Maleic acid (singlet at 6.26 ppm in DMSO-d6) as the internal standard. Its signal falls perfectly between the target's pyridine protons (>7.5 ppm) and the hydroxymethyl/isopropyl protons (<4.6 ppm), ensuring zero spectral overlap.

Step-by-Step Methodology:

• Precise Co-Weighing: Using a calibrated microbalance (d = 0.001 mg), accurately weigh ~10.0 mg of the synthesized (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol and ~5.0 mg of Maleic acid CRM into the same vial. Note: Weighing accuracy is the largest source of error in qNMR; static elimination during this step is mandatory.

• Dissolution: Add 600 µL of high-purity DMSO-d6 (100% atom D). Vortex for 60 seconds to ensure complete dissolution. Transfer the homogeneous solution to a 5 mm NMR tube.

• Acquisition Parameters (Self-Validating Step):

  • Pulse Angle: 90° excitation pulse for maximum signal-to-noise.

  • Relaxation Delay (D1): Set to 30 seconds. Causality: D1 must be ≥ 5 × T₁ (longitudinal relaxation time) of the slowest relaxing proton to ensure >99% magnetization recovery. Failing to do so artificially truncates integrals, destroying quantitative accuracy [3].

  • Scans (NS): 64 scans to achieve a Signal-to-Noise Ratio (SNR) > 250:1 for the target peaks.

• Processing & Calculation: Apply exponential line broadening (0.3 Hz), phase the spectrum manually, and apply a rigorous baseline correction. Calculate the absolute purity (

  ) using the formula: (Where I = Integral, N = Number of protons, M = Molar mass, W = Weight, P = Purity).

Protocol 2: Impurity Profiling via HPLC-UV

Causality: To detect trace dehalogenated or over-alkylated byproducts that fall below the qNMR LOD, a reverse-phase HPLC system is deployed. We utilize Trifluoroacetic acid (TFA) in the mobile phase to ion-pair with the basic pyridine nitrogen. This suppresses secondary interactions with residual silanols on the C18 stationary phase, preventing peak tailing and ensuring sharp, integrable peaks [1].

Step-by-Step Methodology:

• System Preparation: Equip an HPLC system with a sub-2-micron C18 column (e.g., 2.1 x 100 mm, 1.7 µm particle size).

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% v/v TFA in LC-MS grade Water.

  • Mobile Phase B: 0.1% v/v TFA in LC-MS grade Acetonitrile.

• Gradient Elution: Run a linear gradient from 5% B to 95% B over 10 minutes at a flow rate of 0.4 mL/min. Maintain column temperature at 40°C.

• Sample Preparation: Dissolve the analyte in 10% Acetonitrile/Water to a concentration of 1.0 mg/mL. Causality: Matching the sample diluent closely to the initial mobile phase conditions prevents solvent-front distortion (the "strong solvent effect").

• Detection & System Suitability: Monitor absorbance at 254 nm. The system is validated for the run only if the tailing factor of the main target peak is ≤ 1.5 and theoretical plates exceed 10,000.

Workflow Visualization

The following diagram illustrates the logical decision matrix for assessing and releasing a batch of synthesized (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol.

Analytical workflow for the purity assessment of synthesized pyridine derivatives.

References

• Title: ICH Q2(R2) Validation of Analytical Procedures Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL: [Link]

• Title: Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay Source: Journal of Medicinal Chemistry (American Chemical Society) URL: [Link]

• Title: Quantitative Nuclear Magnetic Resonance for Small Biological Molecules in Complex Mixtures: Practical Guidelines and Key Considerations for Non-Specialists Source: Molecules (MDPI) / PubMed Central URL: [Link]

Safety & Regulatory Compliance

(2-Chloro-5-propan-2-ylpyridin-3-yl)methanol proper disposal procedures

Definitive Guide to the Proper Disposal of (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol

For researchers and drug development professionals, managing the lifecycle of specialized pharmaceutical intermediates is just as critical as the syntheses themselves. (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol (CAS: 1205671-61-9) is a halogenated heterocyclic compound[1]. Due to the presence of a chlorine atom on the pyridine ring, this compound cannot be treated as standard organic waste.

This guide provides a self-validating, step-by-step operational plan for the safe handling, segregation, and disposal of this compound, ensuring strict compliance with Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA) standards and institutional Environmental Health and Safety (EHS) protocols.

Chemical Profiling & Waste Classification

Before disposing of any chemical, you must establish its regulatory profile. The structural inclusion of a halogen (chlorine) dictates the entire downstream lifecycle of this material.

Table 1: Quantitative Data & Disposal Parameters

Parameter	Value / Classification	Operational Impact
Chemical Name	(2-Chloro-5-propan-2-ylpyridin-3-yl)methanol	Must be written in full on all waste labels[2].
CAS Number	1205671-61-9[1]	Used for EHS inventory tracking.
Molecular Formula	C9H12ClNO[1]	Indicates presence of Chlorine (Cl).
Primary Waste Stream	Halogenated Organic Waste [3][4]	Strict segregation from non-halogenated solvents required[5][6].
EPA Classification	Characteristic / Listed Hazardous Waste	Regulated under RCRA; illegal to dispose of via sink or standard trash[3][7].
Final Disposition	High-Temperature Incineration	Requires specialized vendor processing with alkaline scrubbers[3][4].

The Causality of Segregation: Why Halogens Matter

In laboratory waste management, understanding why a protocol exists ensures higher compliance than simply memorizing rules.

You must strictly segregate (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol from non-halogenated organic waste (such as acetone, ethanol, or hexane)[5][6]. The causality behind this rule is rooted in the thermodynamics of chemical destruction:

• Incineration Chemistry: When halogenated compounds are incinerated, they produce highly corrosive hydrochloric acid (HCl) gas[3].

• Scrubber Requirements: Disposal facilities must route the exhaust through specialized alkaline scrubbers to neutralize the HCl and prevent environmental release[4].

• Dioxin Prevention: Improper incineration of chlorinated organics at lower temperatures can lead to the formation of highly toxic dioxins and furans.

• Cost & Compliance: Because of the extra treatment steps required to remove halogens, the disposal of halogenated waste is significantly more expensive[4]. Commingling even a small amount of (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol into a non-halogenated waste carboy contaminates the entire volume, forcing the facility to process the entire container at the higher halogenated rate[6].

Step-by-Step Disposal Methodology (SOP)

The following protocol outlines the immediate logistical steps for disposing of (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol, whether as a pure solid/liquid or dissolved in a reaction solvent.

Step 1: Point-of-Generation Segregation

• Action: Identify the correct waste container. If the compound is dissolved in a solvent (e.g., dichloromethane, chloroform, or even a non-halogenated solvent like ethyl acetate), the entire mixture must now be classified as Halogenated Organic Waste [4][6].

• Validation: Check the existing label on the waste carboy. Ensure it does not contain incompatible chemicals (e.g., strong oxidizers, concentrated acids, or reactive metals) that could trigger an exothermic reaction[8][9].

Step 2: Container Selection & Secondary Containment

• Action: Use a chemically compatible container, typically High-Density Polyethylene (HDPE) or glass, free of severe rusting, cracks, or dents[2][8].

• Action: Place the primary waste container inside a secondary containment bin or spill pallet[2].

• Causality: Secondary containment captures accidental leaks or spills, preventing the halogenated waste from reaching floor drains or reacting with adjacent stored chemicals[8].

Step 3: Regulatory Labeling

• Action: Affix a hazardous waste label to the container the moment the first drop of waste is added[2].

• Action: Write the full chemical name: (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol.

• Validation: Do not use abbreviations, acronyms, or chemical formulas. RCRA regulations require unambiguous nomenclature so that emergency responders and disposal vendors can instantly identify the hazards without guessing lab-specific shorthand[2]. Check the "Toxic" hazard box on the label[2].

Step 4: Satellite Accumulation Area (SAA) Management

• Action: Store the waste in a designated SAA at or near the point of generation (e.g., inside the fume hood or a ventilated flammable storage cabinet)[2][9].

• Action: Keep the container tightly capped at all times unless actively pouring waste[4][7].

• Causality: Leaving funnels in open carboys allows toxic vapors to escape and violates EPA emission standards[4].

Step 5: Empty Container Management

• Action: If you have exhausted a stock bottle of (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol, the "empty" container is still considered hazardous.

• Action: Triple-rinse the empty container with a compatible solvent[7]. Collect all rinsate into the Halogenated Organic Waste stream. Once triple-rinsed, the container can typically be defaced and disposed of according to your institution's solid waste policies, or reused for compatible waste[7].

Step 6: EHS Transfer and Final Disposition

• Action: Once the waste container is full (or within 180 days of the first drop), submit a hazardous waste pickup request through your institutional EHS portal (e.g., EHSA)[7][10].

• Action: A licensed hazardous waste management company will transport the material off-site for high-temperature incineration[3].

Waste Stream Decision Pathway

The following diagram illustrates the self-validating logical flow for routing pyridine derivatives based on halogen content.

Decision matrix and lifecycle for halogenated pyridine derivative waste.

References

• Molaid. "(2-chloro-5-isopropyl-3-pyridyl)methanol | 1205671-61-9".
• Purdue University Environmental Health and Safety. "Hazardous Waste Disposal". Purdue University.
• MIT Environment, Health & Safety. "Chemical Waste". Massachusetts Institute of Technology.
• Harvard Environmental Health and Safety. "Chemical and Hazardous Waste". Harvard University.
• Lab Manager.
• Cornell Environment, Health and Safety. "Hazardous Waste Manual". Cornell University.
• Benchchem.
• UTIA Safety Office. "Laboratory Hazardous Waste Management Guide". University of Tennessee.
• University of Wisconsin–Oshkosh.
• Eastern Washington University. "Hazardous Waste Management Program". EWU.

Sources

• 1. (2-chloro-5-isopropyl-3-pyridyl)methanol - CAS号 1205671-61-9 - 摩熵化学 [molaid.com]
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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. utiasafety.tennessee.edu [utiasafety.tennessee.edu]
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• 7. Hazardous Waste Disposal - Environmental Health and Safety - Purdue University [purdue.edu]
• 8. Managing Hazardous Materials Waste | Lab Manager [labmanager.com]
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• 10. in.ewu.edu [in.ewu.edu]

Personal Protective Equipment (PPE) &amp; Handling Guide: (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol

Core Directive: The "Zero-Exposure" Philosophy

As researchers, we often treat intermediates as "just another reagent." However, (2-Chloro-5-propan-2-ylpyridin-3-yl)methanol represents a specific class of halogenated heterocyclic alcohols where standard safety assumptions fail.

This guide does not rely on a generic template. Instead, it applies a Structure-Activity Relationship (SAR) risk assessment. Because specific toxicological data for this niche intermediate may be sparse, we adopt a "Worst-Case" Safety Posture . We treat this compound as a potential sensitizer, a severe eye irritant, and a systemic toxin via dermal absorption due to the lipophilic isopropyl and chloro-substituents facilitating skin permeation.

Risk Assessment & Hazard Identification (SAR Analysis)

Before selecting PPE, we must understand the mechanism of the hazard.

Structural Feature	Potential Physiological Impact	Safety Implication
Pyridine Ring	Hepatotoxicity, Neurotoxicity, Respiratory Irritation.	Inhalation Risk: Fume hood is non-negotiable.[1]
Chloro- Substituent	Increases lipophilicity (fat solubility); potential skin sensitizer.	Dermal Risk: Standard latex gloves are insufficient.
Hydroxymethyl Group	Increases water solubility slightly, but allows mucosal interaction.	Mucosal Risk: Severe eye damage potential (Corneal opacity).
Isopropyl Group	Steric bulk; enhances membrane permeability.	Systemic Risk: Rapid absorption if skin contact occurs.

Critical Note: In the absence of a compound-specific LD50, assume Acute Toxicity Category 3 (Toxic if swallowed/in contact with skin).

The PPE Matrix: A Self-Validating System

This matrix is designed to provide redundancy. If one barrier fails, the secondary barrier protects the operator.

Personal Protective Equipment Specifications

Protection Zone	Core Requirement	Technical Specification & "Why"
Hand Protection	Double-Gloving Strategy	Primary (Inner): 4 mil Nitrile (Touch sensitivity).Secondary (Outer): 5-8 mil Extended Cuff Nitrile or Laminate (Barrier).Reasoning: Chlorinated pyridines can permeate thin nitrile. The outer glove is sacrificial; the inner glove is the final biological barrier.
Eye/Face	Chemical Splash Goggles	Standard: ANSI Z87.1+ Impact/Splash Goggles.Prohibited: Safety glasses with side shields.Reasoning: Crystalline fines or liquid splashes can bypass side shields. Pyridine derivatives can cause irreversible corneal clouding.
Respiratory	Engineering Control First	Primary: Certified Chemical Fume Hood (Face velocity 80-100 fpm).Secondary (Spill/Outside Hood): Half-face respirator with P100/OV (Organic Vapor) cartridges.Reasoning: Pyridine odor threshold is low (< 1 ppm), but olfactory fatigue sets in quickly. Do not rely on smell.
Body	Barrier Lab Coat	Material: Polypropylene/PE Laminate or Tyvek (Non-woven).Avoid: Standard Cotton/Polyester blends.Reasoning: Cotton absorbs liquids, holding the toxin against the skin. Laminates shed splashes.

Operational Protocols: Step-by-Step

Pre-Operational Verification (The "Air-Lock" Check)

Before opening the container, perform this 3-point check:

• Glove Inflation Test: Inflate nitrile gloves with air and squeeze to check for pinholes.

• Hood Flow Check: Verify the magnehelic gauge or flow monitor reads within the safe zone.

• Neutralization Prep: Have a saturated solution of Sodium Bicarbonate (

  ) and vermiculite ready for spills.

Handling & Weighing (Solid State)

Static electricity is a major risk with crystalline organic solids.

• Environment: Weighing must occur inside the fume hood or a vented balance enclosure.

• Anti-Static: Use an ionizing gun or anti-static brush on the spatula and weigh boat.

• Transfer:

  • Do not use metal spatulas if the compound is potentially corrosive to metals (use PTFE-coated).

  • Keep the receiving vessel (flask) clamped.

• Decontamination: Wipe the balance area with a methanol-dampened tissue (compatible solvent), then dispose of the tissue as hazardous waste immediately.

Synthesis & Reaction Monitoring

• Closed System: All reactions involving this intermediate should run under an inert atmosphere (

  or ).

• Temperature Control: Chlorinated pyridines can be thermally unstable. Ensure reflux condensers are active before heating.

• Sampling: Do not remove aliquots openly. Use a septum and syringe technique to withdraw samples for TLC/HPLC.

Workflow Visualization

The following diagram outlines the "Cradle-to-Grave" safety logic for handling this compound.

Caption: Operational workflow emphasizing the critical path from Risk Assessment to Disposal, including the emergency spill loop.

Disposal Strategy (Cradle-to-Grave)

Improper disposal of halogenated heterocycles is a frequent compliance violation.

• Classification: Halogenated Organic Waste .

• Segregation: NEVER mix with non-halogenated solvents (e.g., Acetone, Hexane) if your facility separates them. The chlorine atom requires high-temperature incineration to prevent dioxin formation.

• Container: High-density polyethylene (HDPE) carboys.

• Labeling: Must explicitly list "Contains Pyridine Derivatives" and "Chlorinated Organics."

Emergency Response

• Eye Contact: Flush for 15 minutes minimum .[1][2] Time is tissue. Do not wait for EMS.

• Skin Contact:

  • Doff: Remove contaminated gloves/coat immediately.[3][4]

  • Wash: Use soap and water (lipophilic compounds require soap to emulsify; water alone is ineffective).

  • Alert: Notify the Safety Officer.

• Spills:

  • Small (<5g): Cover with vermiculite or spill pads. Double bag.

  • Large: Evacuate the lab. Do not attempt to clean without SCBA if vapors are strong.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Occupational Chemical Database: Pyridine. United States Department of Labor. [Link]

• PubChem. (n.d.). Compound Summary: Pyridine derivatives and safety data. National Library of Medicine. [Link]

• American Chemical Society (ACS). (2023). Safety in Academic Chemistry Laboratories. ACS Committee on Chemical Safety. [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. quimica.ypf.com [quimica.ypf.com]
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